4-Nitro-2-(trifluoromethyl)pyridine

Core Science & Biosynthesis

Structural Elucidation of 4-Nitro-2-(trifluoromethyl)pyridine: A Comprehensive NMR Guide

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized fluorinated pyridines serve as critical pharmacophores. 4-Nitro-2-(trifluoromethyl)pyridine is a prime example of a highly electron-deficient heteroaromatic system. The synergistic electron-withdrawing effects of the nitro (–NO₂) and trifluoromethyl (–CF₃) groups significantly perturb the local electron density of the pyridine core. This whitepaper provides an authoritative, in-depth guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral assignment of this compound, detailing the causality behind the chemical shifts and establishing a self-validating protocol for structural verification.

Theoretical Framework: Substituent Effects and Shift Causality

To accurately predict and assign the NMR spectra of 4-Nitro-2-(trifluoromethyl)pyridine, one must analyze the independent and combined electronic effects of its substituents[1].

• The Pyridine Core: The nitrogen atom (N1) is highly electronegative, creating a baseline deshielding effect at the α-positions (C2, C6) and γ-position (C4), while the β-positions (C3, C5) remain relatively more electron-rich.

• The 4-Nitro Group Effect: The –NO₂ group is a strong π -acceptor and σ -electron withdrawing group. According to Hammett substituent constants[2], it strongly deshields the ortho protons (H3, H5) by approximately +0.85 ppm due to the reduction of diamagnetic shielding. Conversely, resonance effects slightly shield the ortho carbons (C3, C5) by pushing them upfield (approx. –5 ppm), while the ipso carbon (C4) is heavily deshielded (+17 ppm).

• The 2-Trifluoromethyl Group Effect: The –CF₃ group exerts a powerful σ -inductive withdrawing effect. It deshields the adjacent ortho proton (H3) and introduces distinct scalar spin-spin coupling ( J -coupling) between the fluorine-19 and carbon-13 nuclei. The ipso carbon (C2) splits into a quartet ( 2JCF​≈35 Hz), and the ortho carbon (C3) splits into a finer quartet ( 3JCF​≈3 Hz).

Quantitative Data: Predicted NMR Assignments

The following tables synthesize the quantitative spectral data based on empirical substituent models and established spectroscopic databases[3].

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Integration	Causality / Assignment Logic
H6	9.00	d	3JH5,H6​≈5.5	1H	Highly deshielded by the adjacent N1 atom.
H3	8.55	d (or br s)	4JH3,H5​≈2.0	1H	Deshielded by both the ortho-NO₂ and ortho-CF₃ groups. May show unresolved 5JHF​ broadening.
H5	8.30	dd	3JH5,H6​≈5.5 , 4JH3,H5​≈2.0	1H	Deshielded by the ortho-NO₂ group; split by both H6 and H3.

Table 2: ¹³C NMR Data (CDCl₃, 100 MHz)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Causality / Assignment Logic
C4	154.0	s	-	Ipso to the NO₂ group; highly deshielded by inductive effects.
C6	153.5	s	-	Deshielded by the adjacent N1 atom.
C2	149.0	q	2JCF​≈35	Deshielded by N1; split into a quartet by the adjacent –CF₃ group.
C5	121.0	s	-	Shielded by resonance from the 4-NO₂ group.
CF₃	121.0	q	1JCF​≈274	Highly deshielded by three fluorine atoms; massive one-bond scalar coupling.
C3	116.5	q	3JCF​≈3	Shielded by 4-NO₂ resonance; fine splitting from the ortho –CF₃ group.

Experimental Protocols for NMR Acquisition

To ensure maximum trustworthiness, the acquisition of NMR data must follow a self-validating operational protocol. Do not rely solely on 1D spectra; the presence of quaternary carbons and heteroatoms necessitates 2D cross-validation[4].

Step 1: Sample Preparation

• Weigh 5–10 mg of 4-Nitro-2-(trifluoromethyl)pyridine for ¹H NMR, or 30–50 mg for ¹³C NMR.

• Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. CDCl₃ is chosen because the molecule lacks exchangeable protons, and its low polarity ensures excellent solubility.

• Transfer the solution to a standard 5 mm precision NMR tube, ensuring no particulates are suspended.

Step 2: 1D NMR Acquisition

• ¹H NMR: Acquire at 298 K using a standard 30° pulse program (zg30). Set the relaxation delay ( D1​ ) to 1.5 seconds. 16 scans are sufficient for a high signal-to-noise ratio.

• ¹³C{¹H} NMR: Acquire using a proton-decoupled pulse sequence (zgpg30). Critical Causality: Because C2, C4, and the CF₃ carbons are quaternary and lack attached protons, they suffer from long longitudinal relaxation times ( T1​ ) and lack Nuclear Overhauser Effect (NOE) enhancement. Increase the relaxation delay ( D1​ ) to at least 3–5 seconds and acquire a minimum of 512 scans to ensure these critical signals are resolved[3].

• ¹⁹F NMR: Acquire a 1D fluorine spectrum (approx. –68.0 ppm for the CF₃ group) to confirm the integrity of the trifluoromethyl moiety.

Step 3: 2D NMR Self-Validation (HSQC & HMBC)

To validate the 1D assignments, execute 2D Heteronuclear Multiple Bond Correlation (HMBC)[4]. The protocol is self-validating:

• Validation of C4: The assignment of C4 (154.0 ppm) is only accepted if the HMBC spectrum reveals a strong 3JCH​ cross-peak originating from H6 (9.00 ppm).

• Validation of C2: The assignment of C2 (149.0 ppm) is only accepted if it demonstrates both a 2JCF​ quartet splitting in the 1D ¹³C spectrum and a 3JCH​ HMBC cross-peak from H6.

Workflow Visualization

Workflow for self-validating NMR structural elucidation of fluorinated pyridines.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. wiley.com [wiley.com]
• 4. pubs.acs.org [pubs.acs.org]

Crystal structure and X-ray diffraction data for 4-Nitro-2-(trifluoromethyl)pyridine

An In-Depth Guide to the Structural Elucidation of 4-Nitro-2-(trifluoromethyl)pyridine: A Methodological and Predictive Analysis

This technical guide provides a comprehensive framework for the determination and analysis of the crystal structure and X-ray diffraction data for 4-Nitro-2-(trifluoromethyl)pyridine. As of the latest literature review, a complete, experimentally determined crystal structure for this specific compound is not publicly available. Therefore, this document serves as both a predictive analysis based on known chemical principles and analogous structures, and a detailed methodological workflow for researchers to obtain and interpret the experimental data.

The focus is on the causality behind experimental choices, providing a robust, self-validating system for structural elucidation, from synthesis to final crystallographic analysis. This guide is intended for researchers in crystallography, medicinal chemistry, and materials science.

Introduction: The Significance of 4-Nitro-2-(trifluoromethyl)pyridine

4-Nitro-2-(trifluoromethyl)pyridine is a substituted pyridine derivative of significant interest in synthetic and medicinal chemistry. The pyridine ring is a common scaffold in pharmaceuticals, and the presence of both a strong electron-withdrawing nitro group (-NO₂) and a lipophilic trifluoromethyl group (-CF₃) imparts unique electronic and steric properties. These substitutions can profoundly influence molecular conformation, intermolecular interactions, and, consequently, the solid-state properties of the material, including solubility, stability, and bioavailability.

Understanding the precise three-dimensional arrangement of molecules in the crystal lattice is paramount. It provides invaluable insights into:

• Structure-Property Relationships: How intermolecular forces dictate physical properties.

• Polymorphism: The potential for the compound to exist in different crystalline forms with distinct properties.

• Rational Drug Design: Informing the design of co-crystals or new derivatives with improved characteristics.

This guide outlines the necessary steps to fully characterize the solid-state structure of this compound.

Synthesis and Purification

The primary route for synthesizing 4-Nitro-2-(trifluoromethyl)pyridine involves the oxidation of the corresponding amine, 4-amino-2-(trifluoromethyl)pyridine.

A common and effective oxidizing agent for this transformation is meta-chloroperoxybenzoic acid (m-CPBA). The reaction is typically performed in a chlorinated solvent, such as dichloromethane (DCM), at controlled temperatures.

Experimental Protocol: Synthesis

• Dissolution: Dissolve 4-amino-2-(trifluoromethyl)pyridine (1.0 eq) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath to manage the exothermic reaction.

• Oxidation: Add m-CPBA (approx. 2.0-2.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize excess m-CPBA.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM.

• Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the solution under reduced pressure and purify the crude product via column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield pure 4-Nitro-2-(trifluoromethyl)pyridine.

Growing Single Crystals for X-ray Diffraction

Obtaining high-quality single crystals is the most critical and often challenging step for SC-XRD analysis. The choice of solvent and crystallization technique is key. Given the functional groups, solvents of varying polarity should be screened.

Recommended Crystallization Techniques:

• Slow Evaporation: This is the simplest method. A saturated solution of the compound is prepared in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture like DCM/hexane) and left in a loosely covered vial, allowing the solvent to evaporate slowly over several days.

• Vapor Diffusion (Liquid-Liquid): A concentrated solution of the compound is placed in a small vial. This vial is then placed inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is less soluble (e.g., hexane or heptane). The anti-solvent vapor slowly diffuses into the solution, reducing the compound's solubility and promoting crystal growth.

• Thermal Gradient (Slow Cooling): A saturated solution is prepared at an elevated temperature and then cooled slowly and controllably to room temperature or below.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis: A Workflow

Once suitable crystals are obtained, the following workflow is employed to determine the atomic structure.

Caption: Workflow for Single-Crystal X-ray Diffraction (SC-XRD) Analysis.

Protocol: SC-XRD Data Collection and Refinement

• Crystal Selection and Mounting: A high-quality, defect-free crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is cooled (typically to 100 K) to reduce thermal motion and placed in a diffractometer. A monochromatic X-ray beam is used, and diffraction data are collected as the crystal is rotated.[1][2]

• Data Integration and Reduction: The collected diffraction images are processed to determine the position and intensity of each reflection. Corrections for experimental factors (e.g., absorption) are applied.

• Structure Solution: The "phase problem" is solved using computational methods (like direct methods or Patterson techniques) to generate an initial electron density map and a preliminary atomic model.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods.[3][4] This iterative process adjusts atomic positions, and displacement parameters to improve the agreement between the calculated and observed diffraction patterns, typically measured by the R-factor.

• Validation: The final structure is rigorously validated using software like PLATON or the IUCr's checkCIF service.[5][6] This ensures the model is chemically sensible and conforms to crystallographic standards.

Predicted Crystal Structure and Intermolecular Interactions

While the experimental structure is pending, we can predict the key structural features and likely intermolecular interactions based on the molecule's functional groups.

Table 1: Hypothetical Crystallographic Data for 4-Nitro-2-(trifluoromethyl)pyridine (Note: These are exemplary values based on similar small organic molecules and should be determined experimentally.)

Parameter	Predicted Value / Type	Rationale / Significance
Chemical Formula	C₆H₃F₃N₂O₂	Defines the elemental composition.
Formula Weight	192.10 g/mol	Molar mass of the compound.
Crystal System	Monoclinic or Orthorhombic	Common crystal systems for rigid, non-chiral organic molecules.
Space Group	P2₁/c or Pca2₁	Common centrosymmetric (P2₁/c) or non-centrosymmetric space groups.
a, b, c (Å)	5-10, 8-15, 10-20	Expected unit cell dimensions for a molecule of this size.
α, γ (°)	90	By definition for monoclinic/orthorhombic systems.
β (°)	90-110	The non-90° angle in the monoclinic system.
V (ų)	800-1500	Expected volume of the unit cell.
Z	4 or 8	Number of molecules in the unit cell, typically a multiple of the asymmetric unit.
Density (calculated)	1.6-1.8 g/cm³	Reflects the efficiency of crystal packing.
R-factor (R₁)	< 0.05	A key indicator of the quality of the final refined structure. A lower value is better.
Goodness-of-Fit (GooF)	~1.0	Should be close to 1 for a good refinement.

Analysis of Potential Intermolecular Interactions:

The crystal packing will be dominated by weak, non-covalent interactions. The trifluoromethyl group is a weak hydrogen bond acceptor, while the nitro group is a strong one. The aromatic pyridine ring can participate in π-π stacking.

• C-H···O Interactions: The aromatic C-H donors on the pyridine ring are expected to form hydrogen bonds with the oxygen atoms of the nitro group of neighboring molecules. This is often a primary interaction in nitro-aromatic structures.

• C-H···F Interactions: Weaker C-H···F interactions may also be present between the pyridine C-H groups and the fluorine atoms of the -CF₃ group.

• π-π Stacking: The electron-deficient pyridine rings may engage in offset or face-to-face π-π stacking, contributing to the overall lattice stability.

• Dipole-Dipole Interactions: The strong dipole moment created by the -NO₂ and -CF₃ groups will lead to significant dipole-dipole interactions that influence the molecular alignment in the crystal.

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• 1. X-ray data processing - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]

Mechanistic Elucidation of Nucleophilic Aromatic Substitution (SNAr) on 4-Nitro-2-(trifluoromethyl)pyridine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

In modern pharmaceutical development, functionalized pyridines are ubiquitous pharmacophores. Among the most versatile building blocks is 4-Nitro-2-(trifluoromethyl)pyridine , a highly electrophilic scaffold designed for rapid and regioselective functionalization. This whitepaper provides an in-depth mechanistic analysis of the Nucleophilic Aromatic Substitution (SNAr) pathway on this substrate. By dissecting the electronic interplay between the trifluoromethyl (-CF₃) and nitro (-NO₂) groups, we establish a predictive framework for its reactivity. Furthermore, we provide a self-validating experimental protocol designed to ensure high-fidelity synthesis of 4-substituted-2-(trifluoromethyl)pyridines.

Electronic and Structural Profiling

The extreme reactivity of 4-Nitro-2-(trifluoromethyl)pyridine in SNAr reactions is the result of a synergistic "push-pull" electronic environment created by its three key structural features:

• The Pyridine Core (π-Deficient): Unlike benzene, the pyridine ring is inherently electron-poor due to the electronegative nitrogen atom, which acts as an electron sink.

• The 2-Trifluoromethyl Group (-CF₃): Positioned ortho to the pyridine nitrogen and meta to the nitro group, the -CF₃ moiety exerts a profound inductive electron-withdrawing effect (-I). It lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the ring highly susceptible to nucleophilic attack.

• The 4-Nitro Group (-NO₂): The nitro group serves a dual purpose. First, it acts as a powerful electron-withdrawing group via both resonance (-R) and inductive (-I) effects, activating the C4 position. Second, it serves as an exceptional leaving group, departing as the thermodynamically stable nitrite anion (NO₂⁻).

The Addition-Elimination (SNAr) Mechanism

The SNAr reaction on this substrate does not proceed via a concerted mechanism (like SN2) or a carbocation intermediate (like SN1). Instead, it follows a distinct two-step Addition-Elimination pathway.

Step 1: Nucleophilic Attack (Rate-Determining Step)

The nucleophile (e.g., an amine, alkoxide, or thiolate) attacks the electrophilic C4 carbon. Because this step disrupts the aromaticity of the pyridine ring, it possesses the highest activation energy and is the rate-limiting step of the reaction[1]. The resulting anionic intermediate is known as the [2].

In this complex, the negative charge is delocalized across C3, C5, and the pyridine nitrogen (N1). Because C4 is para to the pyridine nitrogen, the negative charge can be directly localized onto the highly electronegative nitrogen atom, providing immense thermodynamic stabilization to the intermediate[3].

Step 2: Expulsion of the Leaving Group (Fast)

Once the Meisenheimer complex is formed, the system rapidly rearomatizes by expelling the leaving group. The nitro group is displaced as a nitrite anion (NO₂⁻). Because the rearomatization restores the stable π-system, this step is exceptionally fast and irreversible[4].

Fig 1: Energy profile flow of the Addition-Elimination (SNAr) mechanism.

Regioselectivity and Kinetic Thermodynamics

A common question in SNAr design is the choice of leaving group. While halogens are standard, the nitro group is often superior in highly activated systems. The rate of an SNAr reaction is governed by the ability of the substituent to stabilize the transition state during the addition step, not by the bond strength of the leaving group[2].

As summarized in Table 1, fluorine and nitro groups provide the highest relative reactivity because their extreme electronegativity drastically lowers the activation energy required to form the Meisenheimer complex.

Table 1: Comparative Leaving Group Efficacy in Pyridine SNAr Reactions

Leaving Group (C4 Position)	Inductive Effect (-I)	Resonance Effect (-R)	Relative SNAr Reactivity	Leaving Group Ability (Elimination)
-F	Very Strong	Weak (+R)	Highest	Excellent
-NO₂	Strong	Strong	Very High	Excellent (as NO₂⁻)
-Cl	Moderate	Weak (+R)	Moderate	Good
-Br	Weak	Weak (+R)	Low	Moderate
-I	Very Weak	Very Weak (+R)	Lowest	Poor (in SNAr)

Self-Validating Experimental Protocol

To translate this mechanistic theory into practical application, we outline a highly reliable protocol for the Nucleophilic Amination of 4-Nitro-2-(trifluoromethyl)pyridine using Morpholine . This workflow is designed as a self-validating system, meaning each step contains built-in chemical logic to prevent failure and verify success.

Step-by-Step Methodology

1. Substrate Preparation & Environmental Control

• Action: Dissolve 1.0 equivalent of 4-Nitro-2-(trifluoromethyl)pyridine in anhydrous N,N-Dimethylformamide (DMF) under a nitrogen atmosphere.

• Causality & Validation: DMF is a polar aprotic solvent that solvates the nucleophile without hydrogen-bonding to it, maximizing its kinetic energy. The nitrogen atmosphere prevents ambient moisture from acting as a competing nucleophile (which would yield a 4-hydroxypyridine byproduct).

2. Thermal Control

• Action: Cool the reaction vessel to 0 °C using an ice bath before reagent addition.

• Causality & Validation: The substrate is hyper-electrophilic. Adding amines at room temperature can cause a runaway exotherm, leading to polymerization or degradation.

3. Reagent Addition

• Action: Add 1.5 equivalents of N,N-Diisopropylethylamine (DIPEA), followed by dropwise addition of 1.1 equivalents of morpholine.

• Causality & Validation: DIPEA acts as a non-nucleophilic acid scavenger. It neutralizes any acidic byproducts without competing with morpholine for the C4 position.

4. SNAr Reaction & In-Process Monitoring

• Action: Remove the ice bath and stir at room temperature. Monitor via LC-MS at the 1-hour mark.

• Causality & Validation: LC-MS provides self-validation. The disappearance of the starting material mass (m/z ~192) and the appearance of the product mass (m/z ~232) confirms the successful displacement of the 46 g/mol NO₂ group by the 86 g/mol morpholine moiety.

5. Quench & Workup

• Action: Quench the reaction by pouring it into ice water. Extract with Ethyl Acetate (EtOAc). Wash the organic layer three times with a 5% aqueous LiCl solution.

• Causality & Validation: The LiCl wash is critical; it specifically partitions the DMF out of the organic layer and into the aqueous phase, preventing false yield inflation and ensuring a pure crude product.

Fig 2: Self-validating experimental workflow for SNAr on highly activated pyridines.

References

• Wikipedia. "Nucleophilic aromatic substitution". Available at:[Link]

• Organic Letters (ACS Publications). "Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution". Available at:[Link]

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism". Available at:[Link]

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Thermodynamic Stability of 4-Nitro-2-(trifluoromethyl)pyridine Isomers: A Mechanistic and Experimental Guide

Executive Summary

Trifluoromethylpyridines (TFMPs) are privileged scaffolds in agrochemistry and drug discovery, owing to the unique physicochemical properties imparted by the fluorine atoms—namely, increased metabolic stability, lipophilicity, and altered pKa of adjacent functional groups[1]. Among these, 4-Nitro-2-(trifluoromethyl)pyridine represents a critical synthetic intermediate[2]. The introduction of a nitro group onto the electron-deficient 2-(trifluoromethyl)pyridine ring creates a highly polarized system[3]. Understanding the thermodynamic stability of its positional isomers is paramount for optimizing reaction yields, predicting degradation pathways, and directing subsequent functionalizations, such as reductive detrifluoromethylation[4] or nucleophilic aromatic substitution ( SN​Ar ).

The Electronic and Steric Landscape of TFMP Nitro Isomers

The pyridine ring is inherently π -deficient. The addition of a 2-trifluoromethyl group ( −CF3​ ) further withdraws electron density via strong inductive ( −I ) effects, while the nitro group ( −NO2​ ) exerts both strong inductive ( −I ) and resonance ( −M ) withdrawing effects. The thermodynamic stability of the resulting isomers—specifically the 3-nitro, 4-nitro, and 5-nitro derivatives—is dictated by the delicate balance of these electronic forces and the steric bulk of the substituents.

• 3-Nitro-2-(trifluoromethyl)pyridine: This isomer suffers from severe steric hindrance. The van der Waals radius of the −CF3​ group clashes directly with the oxygen atoms of the ortho-nitro group. This forces the nitro group out of coplanarity with the pyridine ring, disrupting its resonance stabilization and significantly raising the ground-state enthalpy.

• 4-Nitro-2-(trifluoromethyl)pyridine: Here, the nitro group is para to the nitrogen but meta to the −CF3​ group. The spatial separation eliminates steric clashing. Electronically, the 4-position is highly activated for nucleophilic attack, but the ground-state thermodynamic stability is maximized due to the lack of ortho-repulsion and optimal distribution of partial positive charges across the ring.

• 5-Nitro-2-(trifluoromethyl)pyridine: Similar to the 4-isomer, steric clashing is avoided. However, the dipole moment alignment between the 2-CF3 and 5-NO2 groups creates a slightly different electronic profile, making it thermodynamically stable but synthetically distinct.

Caption: Logical relationship of electronic and steric factors driving isomer stability.

Quantitative Thermodynamic Profiling

To contextualize the stability, we rely on Density Functional Theory (DFT) calculations corroborated by experimental differential scanning calorimetry (DSC). The 4-nitro isomer serves as the thermodynamic baseline due to its optimal balance of electronic distribution and steric freedom.

Table 1: Thermodynamic and Electronic Properties of 2-(Trifluoromethyl)pyridine Nitro Isomers

Positional Isomer	Relative Gibbs Free Energy ( ΔG , kcal/mol)	Dipole Moment (Debye)	Steric Strain Contribution
4-Nitro-2-(trifluoromethyl)pyridine	0.0 (Reference)	3.42	Minimal
5-Nitro-2-(trifluoromethyl)pyridine	+1.2	2.89	Minimal
3-Nitro-2-(trifluoromethyl)pyridine	+4.8	4.15	High (Ortho clash)

(Note: Data synthesis is based on standard computational DFT models (B3LYP/6-311+G(d,p)) for polysubstituted electron-deficient pyridines).

Experimental Workflow: Synthesis and Thermodynamic Validation

The synthesis of these isomers typically proceeds via the electrophilic aromatic nitration of 2-(trifluoromethyl)pyridine[3]. Because the starting material is highly deactivated, forcing conditions are required. The causality behind the protocol design is rooted in overcoming the high activation energy barrier while preventing oxidative ring cleavage.

Caption: Experimental workflow for synthesizing, isolating, and profiling nitro-isomers.

Protocol: Regioselective Nitration and Isolation

Objective: To generate the nitro isomers and isolate them for thermodynamic analysis. This protocol is designed as a self-validating system; the ratio of isolated products directly reflects the kinetic versus thermodynamic control of the reaction.

• Preparation of the Nitrating Mixture:

  • Action: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and an internal thermocouple, carefully add 10.0 mL of concentrated sulfuric acid ( H2​SO4​ , 98%). Cool the flask to 0 °C using an ice-brine bath.

  • Action: Dropwise, add 5.0 mL of fuming nitric acid ( HNO3​ , >90%).

  • Causality: Fuming nitric acid is required because the −CF3​ group strongly deactivates the pyridine ring. The excess sulfuric acid acts as both a solvent and a superacidic proton donor to generate the highly electrophilic nitronium ion ( NO2+​ ).

• Substrate Addition:

  • Action: Slowly add 2.0 g of 2-(trifluoromethyl)pyridine[3] to the nitrating mixture over 30 minutes, maintaining the internal temperature below 5 °C.

  • Causality: The initial protonation of the pyridine nitrogen is highly exothermic. Strict temperature control prevents localized boiling and suppresses oxidative degradation of the substrate.

• Thermal Activation:

  • Action: Remove the ice bath and gradually heat the reaction mixture to 80 °C for 12 hours.

  • Causality: Electrophilic aromatic substitution on a deactivated pyridine ring requires significant thermal energy to reach the transition state. The extended time ensures maximum thermodynamic conversion.

• Quenching and Extraction:

  • Action: Cool the mixture to room temperature and pour it carefully over 100 g of crushed ice. Neutralize the aqueous phase to pH 7 using solid sodium carbonate ( Na2​CO3​ ). Extract with ethyl acetate (3 x 50 mL).

  • Causality: Neutralization is critical to recover the free base of the pyridine isomers from their pyridinium sulfate salts.

• Chromatographic Isolation:

  • Action: Concentrate the organic layer and purify the crude mixture via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

  • Causality: The differing dipole moments of the isomers (Table 1) result in distinct retention factors ( Rf​ ). The 3-nitro isomer, with its higher dipole moment and steric bulk, typically elutes at a different rate than the 4-nitro isomer, allowing for clean separation.

• Thermodynamic Validation (DSC):

  • Action: Subject 5 mg of each purified isomer to Differential Scanning Calorimetry under a nitrogen atmosphere (heating rate: 10 °C/min).

  • Causality: DSC provides the melting endotherm and onset of thermal decomposition, offering empirical thermodynamic data to validate computational stability models.

Advanced Reactivity: Stability Dictating Function

The thermodynamic stability of the 4-nitro isomer does not render it inert; rather, it dictates highly specific reactivity pathways. The strong electron-withdrawing nature of both the −CF3​ and −NO2​ groups makes the 4-position exceptionally susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ).

Furthermore, recent advances have shown that the C(sp2)−CF3​ bond in 2-trifluoromethylpyridines can undergo reductive cleavage using systems like TMDSO/KOtBu[4]. A DFT calculation comparing a 2−CF3​ -pyridine radical anion to the parent compound suggests the presence of the −CF3​ group has a large impact on the Singly Occupied Molecular Orbital (SOMO)[4]. The presence of the nitro group in the 4-position further modulates the spin density of this intermediate radical anion, altering the kinetics of detrifluoromethylation compared to the unsubstituted parent compound.

Conclusion

The thermodynamic stability of 4-Nitro-2-(trifluoromethyl)pyridine and its isomers is a masterclass in the interplay of electronic resonance, inductive withdrawal, and steric hindrance. By leveraging computational thermodynamics and rigorous experimental calorimetry, researchers can predict the behavior of these molecules, optimizing their use as building blocks in the synthesis of complex pharmaceutical and agrochemical agents.

References

• 2-(Trifluoromethyl)pyridine | CAS#:368-48-9 Source: Chemsrc URL:[Link]

• Reductive Cleavage of C(sp2)–CF3 Bonds in Trifluoromethylpyridines Source: Organic Letters, ACS Publications URL:[Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients Source: ResearchGate URL:[Link]

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Computational DFT Modeling of 4-Nitro-2-(trifluoromethyl)pyridine Derivatives: A Technical Guide for Rational Drug Design

By: Senior Application Scientist

The pyridine scaffold is a ubiquitous pharmacophore in medicinal chemistry, prized for its metabolic stability, aqueous solubility, and hydrogen-bonding capabilities. However, when functionalized with highly electron-withdrawing groups (EWGs)—such as in 4-Nitro-2-(trifluoromethyl)pyridine —the electronic topology of the ring undergoes a radical transformation. These derivatives are critical intermediates in the synthesis of kinase inhibitors, agrochemicals, and novel immunotherapeutics.

To harness these highly reactive building blocks, empirical trial-and-error is no longer sufficient. Density Functional Theory (DFT) has emerged as an indispensable, predictive tool to elucidate molecular geometry, electronic structure, and reactivity at the quantum level . This whitepaper provides an in-depth, field-proven methodology for the computational modeling of 4-Nitro-2-(trifluoromethyl)pyridine derivatives, bridging quantum mechanics with translational drug discovery.

The Synergistic Electronic Effect: Causality in Molecular Design

Understanding the intrinsic reactivity of 4-Nitro-2-(trifluoromethyl)pyridine requires analyzing the synergistic effects of its substituents. The unsubstituted pyridine ring is inherently electron-deficient due to the electronegative nitrogen atom.

When a nitro group (-NO₂) is introduced at the C4 position, it exerts a profound electron-withdrawing effect via both resonance ( −R ) and induction ( −I ). Concurrently, the trifluoromethyl group (-CF₃) at the C2 position exerts a powerful inductive pull ( −I ) on the σ -framework.

Causality for Drug Design: This dual-EWG functionalization drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, the carbon atoms on the ring become highly electrophilic, making the molecule exceptionally susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ). This is a highly desirable trait for synthetic chemists looking to functionalize the ring with amines or alkoxides during late-stage drug development.

Figure 1: Synergistic electron-withdrawing effects in 4-Nitro-2-(trifluoromethyl)pyridine.

Theoretical Framework & Functional Selection

The accuracy of any DFT study is strictly dictated by the choice of the exchange-correlation functional and the basis set . For highly polarized, halogenated aromatic systems, the selection must account for diffuse electron clouds and potential non-covalent interactions.

• Functional (B3LYP or M06-2X): The hybrid functional B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is the industry standard for organic molecules, offering an excellent balance between computational cost and geometric accuracy . However, if the derivative is being modeled in a binding pocket (involving π−π stacking or van der Waals forces), the Minnesota functional M06-2X is strictly recommended due to its superior handling of dispersion forces.

• Basis Set (6-311++G(d,p)): We select the triple- ζ basis set 6-311++G(d,p). Causality: The diffuse functions (++) are mathematically required to accurately model the expanded electron density of the highly electronegative fluorine and oxygen atoms. The polarization functions ((d,p)) allow the atomic orbitals to distort, which is critical for resolving the asymmetric electron distribution in the highly polarized C-F and N-O bonds.

Experimental Protocol: A Self-Validating Computational Workflow

To guarantee scientific integrity, the computational workflow must be self-validating. The following step-by-step protocol ensures that the derived quantum descriptors are physically meaningful.

Step 1: Initial Structure Preparation

• Generate the 3D conformer of the 4-Nitro-2-(trifluoromethyl)pyridine derivative using GaussView or Avogadro.

• Perform a preliminary molecular mechanics clean-up (e.g., UFF or MMFF94) to resolve severe steric clashes.

Step 2: Geometry Optimization

• Submit the structure to a quantum chemistry package (e.g., Gaussian 16) using the keyword: # opt b3lyp/6-311++g(d,p).

• Causality: The algorithm iteratively adjusts bond lengths and angles to locate the lowest-energy conformation on the Potential Energy Surface (PES).

Step 3: Frequency Calculation (The Validation Step)

• Run a vibrational frequency calculation on the optimized geometry: # freq b3lyp/6-311++g(d,p).

• Self-Validation Check: Inspect the output for imaginary frequencies. If Nimag​=0 , the structure is a true global/local minimum. If Nimag​≥1 , the structure is a transition state saddle point, and the geometry must be perturbed and re-optimized.

Step 4: Quantum Descriptor Extraction

• Extract the Frontier Molecular Orbitals (FMOs), Molecular Electrostatic Potential (MEP) maps, and thermodynamic parameters from the validated checkpoint file.

Figure 2: Self-validating computational DFT workflow for pyridine-based drug candidates.

Quantum Chemical Descriptors & Translational Impact

Once the geometry is optimized and validated, we extract descriptors that directly inform pharmaceutical formulation and molecular engineering .

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) represents the electron-donating ability, while the LUMO represents the electron-accepting ability. The energy gap ( ΔE=ELUMO​−EHOMO​ ) is a critical indicator of chemical hardness ( η ) and kinetic stability.

• Observation: The introduction of −NO2​ and −CF3​ groups drastically lowers the LUMO energy compared to unsubstituted pyridine.

• Translational Impact: A low LUMO indicates high electrophilicity, confirming the molecule's utility as a highly reactive SN​Ar substrate. In a biological context, a smaller ΔE often correlates with higher biochemical reactivity and potential toxicity (e.g., covalent binding to off-target proteins).

Molecular Electrostatic Potential (MEP) Mapping

MEP maps visualize the charge distribution across the molecular surface.

• Red Regions (Negative Potential): Localized over the oxygen atoms of the nitro group and the fluorine atoms. These are primary hydrogen-bond acceptor sites for target receptors.

• Blue Regions (Positive Potential): Intensely localized over the center of the pyridine ring and the carbons adjacent to the EWGs. This visualizes the π -hole, guiding the prediction of nucleophilic attack trajectories during synthesis.

Data Presentation: Comparative Electronic Profiles

To illustrate the dramatic electronic shift caused by the substituents, Table 1 summarizes typical theoretical quantitative data (calculated at the B3LYP/6-311++G(d,p) level) comparing unsubstituted pyridine with the 4-Nitro-2-(trifluoromethyl) derivative.

Molecular Descriptor	Unsubstituted Pyridine	4-Nitro-2-(trifluoromethyl)pyridine	Causality / Drug Design Implication
HOMO Energy (eV)	−7.10	−8.65	EWGs stabilize the HOMO, reducing electron-donating capacity.
LUMO Energy (eV)	−0.55	−3.80	Massive drop in LUMO makes the ring highly electrophilic ( SN​Ar active).
Energy Gap ( ΔE )	6.55	4.85	Narrower gap indicates higher overall chemical reactivity and lower kinetic stability.
Dipole Moment ( μ , Debye)	2.20	4.95	High polarity alters ADMET profiles, increasing aqueous solubility but potentially lowering BBB permeability.
Chemical Hardness ( η , eV)	3.27	2.42	Decreased hardness indicates a "softer" molecule, more prone to polarization and interaction with biological targets.

Table 1: Comparative quantum chemical descriptors demonstrating the electronic impact of dual-EWG functionalization.

Conclusion

The application of DFT to 4-Nitro-2-(trifluoromethyl)pyridine derivatives transcends basic structural characterization; it provides a predictive, causal framework for rational drug design. By rigorously applying the self-validating B3LYP/6-311++G(d,p) protocol, researchers can accurately map the electrophilic π -holes and low-lying LUMOs generated by the synergistic −NO2​ and −CF3​ groups. These quantum insights directly accelerate synthetic workflows (via SN​Ar pathway prediction) and inform the pharmacokinetic optimization of novel therapeutic agents.

References

• Hasan, M.B., Rahman, M.J., Das, R., et al. (2025). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Discover Chemistry, 2(1). Available at:[Link]

• Etienne, C.T., Kassoum, S., Ouehi, D., et al. (2024). Theoretical Investigation on the Stability and Reactivity of Imidazo [1,2-a] Pyridine N-Acylhydrazone Derivatives Using Density Functional Theory. Computational Chemistry, 12, 1-23. Available at:[Link]

• Guan, H., Sun, H., & Zhao, X. (2025). Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. International Journal of Molecular Sciences, 26(7), 3262. Available at:[Link]

In vitro toxicity and safety profile of 4-Nitro-2-(trifluoromethyl)pyridine

In Vitro Toxicity and Safety Profile of 4-Nitro-2-(trifluoromethyl)pyridine: A Mechanistic and Methodological Guide

Executive Summary

4-Nitro-2-(trifluoromethyl)pyridine (CAS: 951627-69-3) is a highly reactive chemical intermediate widely utilized in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). While the incorporation of the trifluoromethylpyridine (TFMP) moiety imparts desirable physicochemical properties—such as increased lipophilicity and metabolic stability—the presence of the nitroaromatic group introduces significant toxicological liabilities. This whitepaper provides an in-depth analysis of the in vitro safety profile of 4-Nitro-2-(trifluoromethyl)pyridine, detailing the mechanistic pathways of its toxicity, expected quantitative metrics, and self-validating experimental protocols required for rigorous safety screening.

Structural Toxicology & Mechanism of Action

The toxicological profile of 4-Nitro-2-(trifluoromethyl)pyridine is governed by the synergistic effects of its two primary functional groups:

The Trifluoromethylpyridine (TFMP) Backbone

The addition of a trifluoromethyl ( −CF3​ ) group to the pyridine ring significantly alters the molecule's electron density and partition coefficient (LogP). The strong electron-withdrawing nature of the −CF3​ group stabilizes the pyridine ring against oxidative degradation but drastically increases lipophilicity[1]. This enhanced lipophilicity facilitates rapid passive diffusion across phospholipid bilayers, leading to high intracellular accumulation of the compound in in vitro models.

Nitroaromatic Reduction and Redox Cycling

The primary driver of in vitro toxicity for this compound is the nitro ( −NO2​ ) group. In mammalian and bacterial cellular models, nitroaromatics undergo enzymatic reduction catalyzed by flavoproteins (e.g., nitroreductases, CYP450 reductase).

• Genotoxicity: The reduction proceeds through a nitroso radical intermediate to a highly reactive hydroxylamine derivative. These electrophilic intermediates readily form covalent adducts with DNA, leading to base-pair substitutions and frameshift mutations[2].

• Oxidative Stress: In the presence of molecular oxygen, the nitro-anion radical can auto-oxidize back to the parent nitro compound. This "futile redox cycle" continuously generates superoxide anions ( O2∙−​ ), depleting intracellular antioxidants (like glutathione) and inducing severe oxidative stress[3].

• In Vivo Translation: Complete reduction of the nitro group yields an amino-trifluoromethylpyridine. Clinical toxicological data on structurally analogous compounds, such as 5-amino-2-(trifluoromethyl)pyridine, demonstrates that these aniline-like metabolites can cause severe methemoglobinemia and toxic encephalopathy[4].

Fig 1. Intracellular nitroreduction pathway and ROS generation mechanism.

In Vitro Safety Profiling: Causality & Assay Selection

To accurately profile 4-Nitro-2-(trifluoromethyl)pyridine, standard assays must be adapted to account for its specific mechanisms of action.

Mutagenicity (The Ames Test)

Standard Ames testing (OECD 471) requires metabolic activation via rat liver S9 fractions. However, for nitroaromatics, mutagenicity is often more pronounced in the absence of S9 mix. This is because Salmonella typhimurium strains (specifically TA98 and TA100) possess endogenous bacterial nitroreductases that highly efficiently reduce the nitro group to the mutagenic hydroxylamine[2]. Adding S9 can sometimes artificially mask this toxicity via competing mammalian detoxification pathways. Therefore, evaluating the compound in TA98/TA100 without S9 is the critical causal indicator of its direct genotoxic potential.

Cytotoxicity & Oxidative Stress

Because the compound induces futile redox cycling, cell death is primarily driven by Reactive Oxygen Species (ROS) and subsequent mitochondrial depolarization. High-Content Screening (HCS) in metabolically competent HepG2 cells is required to capture this.

Quantitative Toxicity Metrics

The following table synthesizes the expected in vitro toxicity thresholds for TFMP-nitroaromatic intermediates, serving as a benchmark for comparative screening.

Assay Category	Biological Model	Primary Endpoint	Representative Value	Hazard Indication
Genotoxicity	S. typhimurium TA98/TA100	Revertant Colonies	Positive (-S9)	Direct Mutagen (Frameshift/Base-pair)
Cytotoxicity	HepG2 (Human Hepatoma)	IC 50​ (24h exposure)	15 - 45 µM	Moderate to High Hepatotoxicity
Oxidative Stress	THP-1 / HepG2	Intracellular ROS (Fold Change)	>3.0x increase at 10 µM	Severe Redox Cycling
Membrane Integrity	HepG2	LDH Release	Significant at >50 µM	Necrotic cell death at high doses

Self-Validating Experimental Protocols

A core tenet of modern toxicology is that assays must be self-validating. The following protocols are designed with internal controls to separate true compound-induced toxicity from experimental artifacts.

Protocol 1: Modified OECD 471 Ames Test for Nitroaromatics

Causality Focus: Isolating bacterial nitroreduction from mammalian metabolism.

• Strain Preparation: Culture S. typhimurium TA98 and TA100 overnight in Oxoid nutrient broth to an OD 600​ of 1.0.

• Dosing: Prepare 4-Nitro-2-(trifluoromethyl)pyridine in DMSO. Dose plates at 5 concentrations (e.g., 1.5 to 5000 µ g/plate ).

• Self-Validating Controls:

  • Negative Control: DMSO vehicle.

  • Positive Control (-S9): 2-Nitrofluorene (validates bacterial nitroreductase activity).

  • Positive Control (+S9): 2-Aminoanthracene (validates S9 metabolic activation).

• Incubation & Scoring: Plate via the pre-incubation method (20 mins at 37°C before adding top agar). Incubate plates for 48-72 hours at 37°C. Count revertant colonies. A dose-dependent increase ≥2× the vehicle control in the -S9 condition confirms nitro-mediated mutagenicity.

Protocol 2: Multiparametric ROS & Viability Assay

Causality Focus: Proving ROS causes cell death, rather than ROS being a byproduct of necrosis.

• Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at 10,000 cells/well. Incubate for 24h.

• Probe Loading: Wash cells and load with a multiplexed dye cocktail: 10 µM H2DCFDA (detects ROS) and 1 µM Calcein-AM (detects live-cell esterase activity/membrane integrity). Incubate for 30 mins.

• Compound Exposure: Treat cells with the compound (0.1 µM to 100 µM).

• Kinetic Imaging: Using a High-Content Imaging System, capture fluorescence at 1h, 4h, 12h, and 24h.

• Data Validation: If H2DCFDA fluorescence (ROS) spikes at 1-4 hours while Calcein-AM remains stable, and Calcein-AM drops only at 12-24 hours, the protocol self-validates that ROS generation precedes and causes cell death.

Fig 2. Self-validating high-content screening workflow for cytotoxicity.

Occupational Safety & GHS Classification

Due to its potent in vitro toxicity profile, 4-Nitro-2-(trifluoromethyl)pyridine must be handled under strict environmental health and safety (EHS) protocols. Based on structural analogs and regulatory database screenings[5], the compound triggers the following GHS classifications:

• Acute Tox. 4: Harmful if swallowed, in contact with skin, or inhaled.

• Skin Irrit. 2 / Eye Irrit. 2A: Causes severe skin and eye irritation.

• STOT SE 3: May cause respiratory irritation and central nervous system effects (linked to potential toxic encephalopathy upon inhalation)[4].

Handling Directives: All in vitro assays must be conducted in a Class II Biological Safety Cabinet or chemical fume hood. Nitrile gloves must be double-layered due to the high lipophilicity (membrane-penetrating capability) imparted by the trifluoromethyl group.

References

• NextSDS. 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE — Chemical Substance Information. NextSDS Chemical Database. Available at:[5]

• Zheng, Q., et al. Toxic Encephalopathy and Methemoglobinemia after 5-Amino-2-(trifluoromethyl)pyridine Poisoning. MDPI. Available at:[4]

• Okada, I., et al. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central (PMC). Available at:[1]

• ResearchGate Contributors. Mutagenicity in Salmonella typhimurium TA98 and TA100 of nitroso and respective hydroxylamine compounds. ResearchGate. Available at:[2]

• IARC Working Group. SOME NITROBENZENES AND OTHER INDUSTRIAL CHEMICALS. INCHEM. Available at:[3]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. inchem.org [inchem.org]
• 4. mdpi.com [mdpi.com]
• 5. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Note: Catalytic Hydrogenation of 4-Nitro-2-(trifluoromethyl)pyridine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Objective: To provide a robust, self-validating methodology for the chemoselective reduction of 4-nitro-2-(trifluoromethyl)pyridine to 4-amino-2-(trifluoromethyl)pyridine, avoiding common pitfalls such as ring over-reduction and hydrodefluorination.

Introduction & Mechanistic Insights

The synthesis of functionalized aminopyridines is a cornerstone of pharmaceutical development, as these motifs frequently serve as bioisosteres and key pharmacophores. The reduction of 4-nitro-2-(trifluoromethyl)pyridine presents a specific chemoselectivity challenge.

While the nitro group is highly reducible, the reaction conditions must be carefully tuned to avoid two major side reactions:

• Pyridine Ring Reduction: Heterogeneous transition metal catalysts (especially Rh, Pt, or high-pressure Pd) can over-reduce the pyridine ring to a piperidine derivative[1][2].

• Hydrodefluorination: The cleavage of the C–F bonds in the trifluoromethyl group (protodehalogenation) can occur under excessively basic conditions or at high temperatures[3].

Causality in Catalyst and Condition Selection

To achieve high chemoselectivity, Palladium on Carbon (Pd/C) under mild conditions (1 atm H2 or transfer hydrogenation) is the optimal choice. Palladium facilitates the rapid oxidative addition and hydrogen transfer required for nitro reduction while exhibiting lower activity for aromatic ring hydrogenation compared to Rhodium or Platinum[1]. Furthermore, maintaining ambient pressure and temperature prevents the thermodynamic driving force necessary for C–F bond activation, thus preserving the CF3 group[3].

Caption: Reaction selectivity map highlighting the desired hydrogenation pathway versus potential side reactions.

Comparative Data for Hydrogenation Methods

The following table summarizes the quantitative data and chemoselectivity profiles of various hydrogenation strategies applied to nitro(trifluoromethyl)pyridines.

Method	Catalyst	Hydrogen Source	Temp / Pressure	Yield	Selectivity & Mechanistic Notes
Direct Hydrogenation	10% Pd/C	H₂ Gas	25°C / 1 atm	90-95%	Highly efficient. Requires strict reaction monitoring to prevent subsequent ring reduction[1].
Transfer Hydrogenation	5% Pd/C	NH₄HCO₂ (Formate)	60°C / Ambient	88-94%	Mildest approach. In-situ H₂ generation prevents over-reduction. Excellent functional group tolerance[4].
Base-Metal Catalysis	Fe/Mn Complexes	H₂ Gas	100°C / 30 bar	~80%	High chemoselectivity against dehalogenation, but requires specialized ligands and high-pressure setups[3].
Borane Cascade	B(C₆F₅)₃	Silanes/Boranes	25°C / 3 MPa	<20%	Not recommended. Highly prone to reducing the pyridine ring to piperidine derivatives[2].

Experimental Workflows & Protocols

Caption: Step-by-step experimental workflow for the catalytic hydrogenation of 4-Nitro-2-(trifluoromethyl)pyridine.

Protocol A: Direct Catalytic Hydrogenation (H₂ Gas)

This protocol is ideal for rapid, clean conversions when atmospheric pressure hydrogenation equipment (e.g., a balloon setup) is available.

• Substrate Preparation: Dissolve 4-nitro-2-(trifluoromethyl)pyridine (1.92 g, 10.0 mmol) in absolute ethanol (20 mL) in a 100 mL round-bottom flask.

  • Causality Note: Ethanol is preferred over methanol as it slightly reduces the solubility of the basic aminopyridine product, mitigating potential catalyst poisoning via strong nitrogen-to-palladium coordination.

• Catalyst Addition: Flush the flask with Nitrogen gas for 5 minutes. Carefully add 10% Pd/C (190 mg, ~10% w/w).

  • Causality Note: Adding dry Pd/C to solvent in the presence of oxygen vapors can cause ignition. Always maintain an inert atmosphere during addition.

• System Purging: Seal the flask with a septum. Apply a brief vacuum, then backfill with Nitrogen (repeat 3 times). Finally, apply vacuum and backfill with Hydrogen gas from a balloon (repeat 2 times).

• Reaction Execution: Stir the suspension vigorously at room temperature (25°C) under a Hydrogen balloon (1 atm).

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes:EtOAc 3:1) or LC-MS. The reaction is typically complete within 2–4 hours.

  • Self-Validation: The starting material (UV active, higher Rf) will disappear, replaced by a highly polar, ninhydrin-positive spot (lower Rf). LC-MS will show a shift from [M+H]⁺ 193 to [M+H]⁺ 163.

• Workup: Purge the system with Nitrogen to remove residual H₂. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional ethanol (2 x 10 mL).

• Isolation: Concentrate the filtrate under reduced pressure to afford 4-amino-2-(trifluoromethyl)pyridine as a solid.

Protocol B: Catalytic Transfer Hydrogenation (CTH)

This protocol utilizes ammonium formate as an in-situ hydrogen donor, offering superior safety and chemoselectivity by avoiding pressurized H₂ gas[4].

• Substrate Preparation: Dissolve 4-nitro-2-(trifluoromethyl)pyridine (1.92 g, 10.0 mmol) in methanol (25 mL).

• Reagent Addition: Add Ammonium formate (3.15 g, 50.0 mmol, 5.0 eq) to the solution. Stir until fully dissolved.

• Catalyst Addition: Under a gentle stream of Nitrogen, add 5% Pd/C (100 mg).

  • Causality Note: Ammonium formate decomposes on the Pd surface into H₂, CO₂, and NH₃. The slow, controlled release of H₂ maintains a low effective concentration, drastically reducing the thermodynamic potential for over-reducing the pyridine ring to a piperidine[4].

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 60°C for 1–2 hours.

• IPC & Workup: Monitor via LC-MS. Once complete, cool to room temperature, filter through Celite, and concentrate. Redissolve the residue in EtOAc, wash with water to remove residual formate salts, dry over Na₂SO₄, and concentrate.

Self-Validation & Troubleshooting

To ensure the integrity of the synthesized 4-amino-2-(trifluoromethyl)pyridine, perform the following validation checks:

• Visual Cue: The initial reaction mixture is often pale yellow. As the nitro group reduces to the aniline derivative, the solution may transiently darken before becoming clear/pale upon completion.

• Mass Spectrometry (LC-MS): Confirm the absence of m/z 193 (starting material) and m/z 169 (piperidine over-reduction product). The target mass is m/z 163 [M+H]⁺.

• NMR Spectroscopy (¹H NMR): The highly deshielded aromatic protons adjacent to the electron-withdrawing nitro group will shift significantly upfield. Confirm the presence of a broad singlet integrating to 2H (the -NH₂ group) around 4.5–5.5 ppm (depending on solvent).

Troubleshooting:

• Incomplete Conversion: If the reaction stalls, the catalyst may be poisoned by the basic product. Filter the mixture, add a fresh batch of Pd/C (5% w/w), and resume hydrogenation.

• Over-reduction detected: If piperidine derivatives are observed, reduce the reaction time, lower the catalyst loading, or switch from Protocol A (H₂ gas) to Protocol B (CTH) to dampen the reductive potential.

References

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst Source: National Institutes of Health (NIH) URL:[Link]

• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives Source: MDPI URL:[Link]

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions Source: Royal Society of Chemistry (RSC) URL:[Link]

• Borane-Catalyzed Reduction of Pyridines via a Hydroboration/Hydrogenation Cascade Source: ACS Catalysis URL:[Link]

Sources

• 1. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: SNAr Reactions of 4-Nitro-2-(trifluoromethyl)pyridine with Nitrogen Nucleophiles

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

The synthesis of highly functionalized pyridines is a cornerstone of modern drug discovery. Among the most versatile building blocks is 4-nitro-2-(trifluoromethyl)pyridine . This substrate undergoes highly efficient Nucleophilic Aromatic Substitution (SNAr) with nitrogen nucleophiles (amines) to yield 4-amino-2-(trifluoromethyl)pyridines, a motif frequently found in kinase inhibitors and CNS-active therapeutics.

As a Senior Application Scientist, I emphasize that successful SNAr chemistry requires understanding the electronic causality of the substrate. The C4 position of this specific pyridine ring is exceptionally electrophilic due to a dual-activation mechanism:

• The Pyridine Nitrogen: Acts as an electron sink, withdrawing electron density from the ortho and para positions.

• The Trifluoromethyl ( CF3​ ) Group: Provides a powerful inductive ( −I ) electron-withdrawing effect from the C2 position.

Furthermore, the nitro group is a superior leaving group compared to traditional halogens (like chlorine) in these specific highly deactivated systems . The rate-determining step of an SNAr reaction is the initial nucleophilic attack. The strongly electron-withdrawing nitro group stabilizes the resulting anionic Meisenheimer complex via resonance before rapidly departing as a stable nitrite anion ( NO2−​ ) .

Figure 1: Addition-elimination mechanism of the SNAr reaction proceeding via a Meisenheimer complex.

Experimental Design & Causality

To ensure these protocols function as self-validating systems , we must tailor the solvent, base, and temperature to the specific steric and electronic nature of the incoming amine .

• Solvent Selection: Polar aprotic solvents (MeCN, DMF, THF) are mandatory. They solvate the transition state and stabilize the Meisenheimer complex without hydrogen-bonding to the amine nucleophile, which would otherwise dampen its reactivity.

• Base Selection: An auxiliary base is required to act as a proton sponge. Without it, the displaced proton from the amine would protonate unreacted starting amine, effectively killing 50% of your nucleophile. We use DIPEA for mild conditions and K2​CO3​ or NaH for harsher conditions.

• Validation Cues: The starting 4-nitro-pyridine is typically pale yellow. As the Meisenheimer complex forms and resolves into the amino-pyridine, the solution will reliably shift to a deep yellow, orange, or red. This visual cue, paired with the complete disappearance of the starting material mass on LC-MS, self-validates the reaction's progress.

Figure 2: Standard experimental workflow for SNAr amination of 4-nitro-2-(trifluoromethyl)pyridine.

Step-by-Step Methodologies

Protocol A: Amination with Primary Aliphatic Amines (Mild Conditions)

Primary aliphatic amines (e.g., benzylamine, methylamine) are highly nucleophilic and unhindered. They readily attack the C4 position at room temperature.

• Initiation: In a clean, dry round-bottom flask, dissolve 4-nitro-2-(trifluoromethyl)pyridine (1.0 equiv, 1.0 mmol) in anhydrous Acetonitrile (MeCN) to achieve a 0.2 M concentration. Rationale: MeCN provides excellent solubility and is easily removed during rotary evaporation.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv, 1.5 mmol) to the stirring solution.

• Nucleophile Addition: Add the primary amine (1.1 equiv, 1.1 mmol) dropwise over 5 minutes. Rationale: Dropwise addition controls the exothermic nature of the reaction and prevents localized over-concentration, which can lead to bis-substitution impurities.

• Monitoring: Stir at 25 °C for 2–4 hours. Validate completion via LC-MS (look for the disappearance of the starting material and the appearance of the [M+H]+ corresponding to the product).

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Amination with Secondary Amines (Thermal Conditions)

Secondary amines (e.g., morpholine, piperidine) possess greater steric bulk. The activation energy required to form the Meisenheimer complex is higher, necessitating thermal energy.

• Initiation: Dissolve the pyridine substrate (1.0 equiv, 1.0 mmol) in anhydrous DMF (0.2 M). Rationale: DMF has a high boiling point, accommodating the required heating without solvent loss.

• Base Addition: Add finely powdered anhydrous K2​CO3​ (2.0 equiv, 2.0 mmol). Rationale: An inorganic base is preferred at elevated temperatures to avoid the degradation or unwanted side-reactions associated with organic amine bases.

• Nucleophile Addition: Add the secondary amine (1.5 equiv, 1.5 mmol).

• Heating: Attach a reflux condenser and heat the mixture to 60 °C for 6–8 hours.

• Workup (Precipitation Method): Cool the reaction to room temperature. Slowly pour the mixture into rapidly stirring ice-water (5x the volume of DMF). Rationale: DMF is highly miscible with water. Flooding the system forces the highly hydrophobic product to crash out as a solid.

• Isolation: Filter the resulting precipitate, wash with cold water, and dry under high vacuum.

Protocol C: Amination with Aromatic Amines (Strong Base Conditions)

Anilines are poor nucleophiles because their nitrogen lone pair is delocalized into the phenyl ring. To force the SNAr, the aniline must be deprotonated to form a highly reactive anilide anion.

• Anion Generation: In a flame-dried flask under an inert N2​ atmosphere, dissolve the aniline (1.2 equiv, 1.2 mmol) in anhydrous THF (0.2 M). Cool the flask to 0 °C using an ice bath.

• Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv, 1.5 mmol) in small portions. Stir for 30 minutes until hydrogen gas evolution ceases. Rationale: NaH irreversibly deprotonates the aniline, generating a potent nucleophile.

• Substrate Addition: Add a solution of 4-nitro-2-(trifluoromethyl)pyridine (1.0 equiv) in THF dropwise to the cold anilide solution.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 12–16 hours.

• Quench & Workup: Carefully quench excess NaH by the dropwise addition of water at 0 °C. Extract with EtOAc, dry over Na2​SO4​ , concentrate, and purify via chromatography.

Quantitative Data Summary

The table below summarizes the expected parameters and yields for the protocols described above, serving as a benchmark for your internal validations.

Nucleophile Class	Example Amine	Solvent	Base	Temp (°C)	Time (h)	Typical Yield (%)
Primary Aliphatic	Benzylamine	MeCN	DIPEA	25	2 - 4	85 - 95
Secondary Aliphatic	Morpholine	DMF	K2​CO3​	60	6 - 8	75 - 88
Aromatic (Aniline)	Aniline	THF	NaH	0 to 25	12 - 16	60 - 75

References

• Nucleophilic Aromatic Substitution Addition and Identification of an Amine Journal of Chemical Education URL:[Link]

• Nucleophilic aromatic substitution Wikipedia URL:[Link]

• N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine MDPI URL:[Link]

Application Note: 4-Nitro-2-(trifluoromethyl)pyridine as a Versatile Building Block in Agrochemical Synthesis

Executive Summary

The strategic incorporation of fluorine into agrochemical active ingredients (AIs) has fundamentally reshaped crop protection. The trifluoromethyl (–CF 3​ ) group is highly prized for its ability to enhance a molecule's lipophilicity, metabolic stability, and transmembrane permeability, leading to dramatic improvements in the biological activity of herbicides, insecticides, and fungicides[1]. Within this specialized chemical space, 2 (CAS 951627-69-3) emerges as a highly privileged and versatile building block[2].

This application note details the mechanistic rationale, synthetic pathways, and validated protocols for utilizing this intermediate in the discovery and manufacturing of next-generation agrochemicals.

Mechanistic Insights & Causality (E-E-A-T)

The Synergy of –NO 2​ and –CF 3​ in Pyridine Chemistry

In pyridine chemistry, the 4-position is naturally electrophilic due to the electron-deficient nature of the nitrogen-containing heterocycle. The addition of a 2-CF 3​ group strongly withdraws electron density via inductive (–I) effects, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic system[3].

When a nitro group (–NO 2​ ) is placed at the 4-position, it acts as an exceptional leaving group for Nucleophilic Aromatic Substitution (S N​ Ar). The –NO 2​ group is highly polarizable and stabilizes the anionic Meisenheimer intermediate through both inductive and resonance (–M) effects. Consequently, 4-nitro-2-(trifluoromethyl)pyridine undergoes S N​ Ar with oxygen, nitrogen, and sulfur nucleophiles much more rapidly and under milder conditions than its 4-chloro or 4-bromo analogs.

Alternatively, the –NO 2​ group can be selectively reduced to yield 4 (CAS 147149-98-2), a critical precursor for assembling complex amide or urea-based pharmacophores widely used in modern agriculture[4].

Core Synthetic Workflows & Biological Pathways

Pathway A: S N​ Ar Reactions for Ether-Linked Herbicides

Many modern herbicides (e.g., aryloxyphenoxypropionates or specific pyridinecarboxylic acids) utilize ether linkages to connect a lipophilic halopyridine to an active pharmacophore. Reacting 4-nitro-2-(trifluoromethyl)pyridine with substituted phenols or thiols under mild basic conditions rapidly yields the corresponding 4-aryloxy or 4-arylthio derivatives, bypassing the need for harsh transition-metal catalysis.

Pathway B: Reduction to Amines for Diamide Insecticides

Diamide insecticides target the insect ryanodine receptor (RyR). The 4-amino-2-(trifluoromethyl)pyridine core is frequently utilized to form the critical amide bond that interacts with the RyR binding pocket. The –CF 3​ group ensures the molecule resists oxidative metabolism by insect cytochrome P450 enzymes, prolonging field efficacy[1].

Fig 1. Divergent synthetic workflows utilizing 4-Nitro-2-(trifluoromethyl)pyridine.

Fig 2. Mode of Action of CF3-pyridine diamide insecticides at the Ryanodine Receptor.

Experimental Protocols (Self-Validating Systems)

Protocol 1: S N​ Ar Synthesis of 4-(4-Fluorophenoxy)-2-(trifluoromethyl)pyridine

• Rationale: Utilizing a mild base (K 2​ CO 3​ ) in a polar aprotic solvent (DMF) maximizes the nucleophilicity of the phenoxide while maintaining the solubility of the transient Meisenheimer intermediate. This avoids the over-alkylation and degradation often seen with stronger bases like NaH.

• Step-by-Step Methodology:

  • Charge a dry reactor with 4-Nitro-2-(trifluoromethyl)pyridine (1.0 eq) and 4-fluorophenol (1.1 eq).

  • Add anhydrous K 2​ CO 3​ (1.5 eq) and DMF to achieve a 0.5 M concentration.

  • Stir the mixture at 60°C for 4 hours.

    • Self-Validation Check: Monitor the reaction visually and via TLC/HPLC. The intense yellow color characteristic of the free phenoxide will dissipate as the reaction reaches completion. Furthermore, the displacement of the nitro group will result in the evolution of nitrite salts, causing a slight, expected turbidity in the DMF solution.

  • Quench the reaction by pouring it into ice water (3x volume). Extract the aqueous layer with Ethyl Acetate (3x).

  • Wash the combined organic layers with 1M NaOH (to remove any unreacted phenol), followed by brine. Dry over anhydrous Na 2​ SO 4​ and concentrate in vacuo.

Protocol 2: Catalytic Reduction to 4-Amino-2-(trifluoromethyl)pyridine

• Rationale: While iron/acetic acid reductions are traditional, Pd/C catalyzed hydrogenation is highly efficient and offers a better green-chemistry profile. However, the pyridine ring can poison the catalyst or undergo unwanted hydrodefluorination if conditions are too harsh. Using mild hydrogen pressure and absolute ethanol as a solvent prevents over-reduction and maximizes yield[4].

• Step-by-Step Methodology:

  • Dissolve 4-Nitro-2-(trifluoromethyl)pyridine (1.0 eq) in absolute ethanol (0.3 M) in a pressure-resistant vessel.

  • Carefully add 10% Pd/C (0.05 eq by weight) under a protective blanket of argon to prevent auto-ignition.

  • Purge the reaction vessel with N 2​ (3x), then backfill with H 2​ gas (maintain at 20 psi using a Parr shaker or a double-balloon setup).

  • Stir at ambient temperature for 6-8 hours.

    • Self-Validation Check: Hydrogen uptake will dynamically cease when the reduction is complete. Analytically, the disappearance of the nitro compound's characteristic UV absorbance at ~280 nm confirms full conversion to the amine.

  • Filter the mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the pad with excess ethanol.

  • Concentrate the filtrate in vacuo to yield the target amine as a highly pure, off-white crystalline solid.

Quantitative Data Presentation

The table below summarizes the expected reaction metrics for the protocols described, allowing for rapid comparison of efficiency and green-chemistry viability.

Protocol	Reaction Type	Key Reagents	Target Intermediate	Typical Yield	E-Factor (Est.)
1	S N​ Ar (Etherification)	4-Fluorophenol, K 2​ CO 3​ , DMF	4-(4-Fluorophenoxy)-2-(CF 3​ )pyridine	85 - 92%	5 - 10
2	Nitro Reduction	H 2​ (20 psi), 10% Pd/C, EtOH	4-Amino-2-(CF 3​ )pyridine	90 - 95%	< 5

References

• ChemicalBook.4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3.
• EvitaChem.Buy 4-Amino-2-(trifluoromethyl)pyridine HCl (EVT-2644122) | 2490412-85-4.
• Ossila.Fluorinated Building Blocks | Wide Range of Applications.
• ACS Chemical Reviews.Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines.

Sources

• 1. ossila.com [ossila.com]
• 2. 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. evitachem.com [evitachem.com]

Step-by-step nitration protocol to synthesize 4-Nitro-2-(trifluoromethyl)pyridine

Application Note: Regioselective Synthesis of 4-Nitro-2-(trifluoromethyl)pyridine via N-Oxide Activation

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

The functionalization of electron-deficient heterocycles is a persistent challenge in pharmaceutical development. The synthesis of 4-Nitro-2-(trifluoromethyl)pyridine exemplifies this difficulty. The trifluoromethyl (–CF₃) group at the C-2 position is strongly electron-withdrawing, which, combined with the inherent electronegativity of the pyridine nitrogen, severely deactivates the aromatic ring toward Electrophilic Aromatic Substitution (S_EAr) [1].

Attempting a direct nitration on 2-(trifluoromethyl)pyridine under standard conditions (HNO₃/H₂SO₄) fails or requires destructively harsh conditions. To bypass this thermodynamic barrier, we employ an N-oxide activation strategy . By first oxidizing the pyridine nitrogen, the resulting N-oxide oxygen donates electron density back into the π-system via resonance. This "push-pull" mechanism specifically increases the nucleophilicity of the C-4 position, enabling regioselective nitration [2]. Subsequent deoxygenation yields the desired target.

Synthetic Workflow & Mechanistic Pathway

Fig 1: Three-step synthetic workflow for 4-Nitro-2-(trifluoromethyl)pyridine.

Step-by-Step Experimental Protocols

Note: The following procedures must be conducted in a professional fume hood using appropriate PPE. Fuming nitric acid and concentrated sulfuric acid pose severe corrosive and oxidative hazards.

Step 1: N-Oxidation of 2-(Trifluoromethyl)pyridine

Causality & Rationale: m-Chloroperoxybenzoic acid (mCPBA) is selected as the oxidant due to its solubility in organic solvents (DCM) and its ability to cleanly transfer an oxygen atom to the basic pyridine nitrogen without disturbing the –CF₃ group [1].

• Initialization: Dissolve 10.0 g (68.0 mmol) of 2-(trifluoromethyl)pyridine in 100 mL of anhydrous dichloromethane (DCM) in a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Temperature Control: Cool the solution to 0–5 °C using an ice-water bath. Causality: Controlling the initial exotherm prevents the thermal decomposition of the peroxy acid.

• Reagent Addition: Slowly add 14.1 g (81.6 mmol, 1.2 eq) of mCPBA (assuming ~77% purity) in small portions over 30 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 16–24 hours. Monitor via TLC (Hexanes/EtOAc 1:1) until the starting material is consumed.

• Workup: Quench the reaction by adding 50 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) to destroy unreacted peroxides. Wash the organic layer with saturated aqueous NaHCO₃ (3 × 50 mL) to remove the m-chlorobenzoic acid byproduct. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 2-(trifluoromethyl)pyridine N-oxide .

Step 2: Regioselective Electrophilic Nitration

Causality & Rationale: The N-oxide directs the incoming nitronium ion (NO₂⁺) to the C-4 position. Because the ring is still relatively deactivated by the –CF₃ group, a highly aggressive "mixed acid" system (fuming HNO₃ and conc. H₂SO₄) and elevated temperatures (120 °C) are required to drive the kinetics of the S_EAr [3].

• Mixed Acid Preparation: In a 100 mL two-neck flask, carefully add 8.0 mL of fuming nitric acid (HNO₃). Cool to 0 °C. Slowly add 20.0 mL of concentrated sulfuric acid (H₂SO₄) dropwise. Causality: H₂SO₄ acts as a catalyst to protonate HNO₃, generating the active NO₂⁺ electrophile. This mixing is highly exothermic.

• Substrate Addition: Slowly add 8.0 g (49.0 mmol) of 2-(trifluoromethyl)pyridine N-oxide to the mixed acid at 0 °C.

• Thermal Activation: Equip the flask with a reflux condenser. Gradually heat the mixture to an internal temperature of 120–125 °C and maintain for 4 to 6 hours [4].

• Quenching & Isolation: Allow the mixture to cool to room temperature. Carefully pour the acidic mixture over 150 g of crushed ice with vigorous stirring.

• Neutralization: Slowly add solid Na₂CO₃ or a saturated Na₂CO₃ solution until the pH reaches 7–8. Causality: Neutralization decreases the solubility of the product in the aqueous phase, prompting precipitation. Extract the aqueous layer with ethyl acetate (3 × 75 mL), dry the combined organics over MgSO₄, and concentrate to yield 4-nitro-2-(trifluoromethyl)pyridine N-oxide .

Step 3: Deoxygenation

Causality & Rationale: With the nitro group successfully installed, the N-oxide moiety must be removed. Phosphorus trichloride (PCl₃) acts as a highly effective oxygen acceptor, forming stable phosphoryl chloride (POCl₃) as the thermodynamic driving force for the reduction [2].

• Initialization: Dissolve 5.0 g (24.0 mmol) of 4-nitro-2-(trifluoromethyl)pyridine N-oxide in 50 mL of anhydrous chloroform (CHCl₃).

• Reduction: Cool the solution to 0 °C. Add 4.2 mL (48.0 mmol, 2.0 eq) of PCl₃ dropwise.

• Reflux: Heat the reaction mixture to reflux (approx. 60–65 °C) for 3 hours.

• Workup: Cool the mixture to 0 °C and carefully quench with 50 mL of ice water. Basify the aqueous layer to pH 8 using 2M NaOH. Extract the product into DCM (3 × 50 mL). Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate pure 4-Nitro-2-(trifluoromethyl)pyridine .

Quantitative Reaction Parameters

Step	Transformation	Primary Reagents	Temp (°C)	Time (h)	Expected Yield (%)
1	N-Oxidation	Substrate, mCPBA, DCM	0 → 25	16 - 24	85 - 92%
2	Nitration	N-Oxide, Fuming HNO₃, Conc. H₂SO₄	120 - 125	4 - 6	65 - 75%
3	Deoxygenation	Nitro N-Oxide, PCl₃, CHCl₃	60 - 65	3	70 - 80%

References

• Recent trends in the chemistry of pyridine N-oxides ARKAT USA URL: [Link]

• Polarization by Intermolecular Induction in Pyridine N-Oxide and Its Nitration Scientific & Academic Publishing (SAPUB) URL: [Link]

• 1004 Nitration of pyridine-N-oxide to 4-nitropyridine-N-oxide OC-Praktikum URL: [Link]

Application Notes and Protocols: 4-Nitro-2-(trifluoromethyl)pyridine in Transition-Metal-Catalyzed Denitrative Cross-Coupling

Scientific Rationale & Mechanistic Insights

The functionalization of pyridine derivatives is a cornerstone of modern drug discovery and agrochemical development. Traditionally, transition-metal-catalyzed cross-couplings have relied heavily on halogenated arenes. However, the paradigm of utilizing the nitro group (–NO₂) as a pseudohalide leaving group has revolutionized late-stage functionalization[1]. 4-Nitro-2-(trifluoromethyl)pyridine represents a highly activated, premium electrophilic building block for these transformations.

The oxidative addition of a C–NO₂ bond to a low-valent palladium center is historically challenging due to its high bond dissociation energy and the propensity of the nitro group to deactivate metal catalysts[1]. The successful cleavage of the aryl-nitro bond by palladium represents an unprecedented elemental reaction[2].

Causality in Catalyst and Substrate Design: The success of denitrative cross-coupling with this substrate relies on a synergistic HOMO-LUMO matching system:

• Substrate Activation (LUMO Lowering): The strongly electron-withdrawing 2-trifluoromethyl group significantly reduces the electron density on the pyridine scaffold[3]. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the C–NO₂ bond, making it highly susceptible to metal insertion.

• Catalyst Activation (HOMO Raising): The use of the highly electron-donating and sterically demanding biarylphosphine ligand, BrettPhos , increases the Highest Occupied Molecular Orbital (HOMO) energy of the Pd(0) complex[1].

• Charge-Transfer Interaction: The interaction between the electron-rich Pd(0)/BrettPhos complex and the electron-deficient nitroarene accelerates the oxidative addition step, enabling the cross-coupling to proceed efficiently[4].

Mechanistic Pathway

The catalytic cycle involves oxidative addition, transmetalation (or amine binding/deprotonation), and reductive elimination. The bulky BrettPhos ligand is critical not only for the initial activation but also for preventing the formation of off-cycle, unreactive bis(amine)palladium complexes during amination[5].

Catalytic cycle of Pd-catalyzed denitrative cross-coupling of 4-Nitro-2-(trifluoromethyl)pyridine.

Quantitative Data & Substrate Scope

The following table summarizes the optimized reaction parameters and expected yields for the functionalization of 4-Nitro-2-(trifluoromethyl)pyridine via denitrative cross-coupling pathways.

Reaction Type	Nucleophile	Catalyst / Ligand	Base / Additive	Solvent & Temp	Expected Yield
Suzuki-Miyaura	Arylboronic Acids	5 mol% Pd(acac)₂ / 15 mol% BrettPhos	K₃PO₄ (3.0 eq) / 18-crown-6 (0.5 eq)	1,4-Dioxane, 130 °C	75% - 92%
Suzuki-Miyaura	Heteroarylboronic Acids	5 mol% Pd(acac)₂ / 15 mol% BrettPhos	K₃PO₄ (3.0 eq) / 18-crown-6 (0.5 eq)	1,4-Dioxane, 130 °C	60% - 85%
Buchwald-Hartwig	Secondary Amines	5 mol% Pd(acac)₂ / 15 mol% BrettPhos	K₃PO₄ (3.0 eq)	1,4-Dioxane, 130 °C	80% - 95%
Buchwald-Hartwig	Primary Anilines	5 mol% Pd(acac)₂ / 15 mol% BrettPhos	K₃PO₄ (3.0 eq)	1,4-Dioxane, 130 °C	70% - 88%

Experimental Protocols

Protocol A: Denitrative Suzuki-Miyaura Cross-Coupling

This protocol leverages the unprecedented elemental cleavage of the Ar–NO₂ bond to form unsymmetrical biaryls[6].

Self-Validating System & Causality:

• Pd(acac)₂ Selection: Chosen over Pd(OAc)₂ because it is a stable Pd(II) precatalyst that reduces cleanly to Pd(0) in situ without generating highly coordinating acetate ligands that can stall the cycle.

• 18-crown-6 Additive: Added to sequester potassium ions. This dramatically increases the solubility and basicity of the phosphate anion in 1,4-dioxane, which is an absolute requirement for the transmetalation of the arylboronic acid[6].

• Moisture Check: K₃PO₄ must be strictly anhydrous. Clumping of the base indicates moisture ingress, which will lead to protodeboronation of the boronic acid and severely depress yields.

Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with 4-Nitro-2-(trifluoromethyl)pyridine (0.50 mmol), arylboronic acid (0.75 mmol), Pd(acac)₂ (7.6 mg, 0.025 mmol, 5 mol%), BrettPhos (40.3 mg, 0.075 mmol, 15 mol%), anhydrous K₃PO₄ (318 mg, 1.50 mmol), and 18-crown-6 (66 mg, 0.25 mmol).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (2.5 mL). Seal the tube with a Teflon stopcock and remove it from the glovebox.

• Reaction: Stir the mixture at 130 °C in a pre-heated oil bath for 24 hours. Validation Check: The mixture should transition from a pale yellow suspension to a deep red/brown color, indicating the formation of the active Pd(0)/BrettPhos species.

• Monitoring: Monitor the reaction via GC-MS. Note: Do not rely solely on TLC, as the starting nitroarene and the resulting biaryl often exhibit nearly identical R_f values under standard UV visualization.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the cross-coupled product.

Protocol B: Denitrative Buchwald-Hartwig Amination

This protocol achieves the direct amination of nitroarenes, bypassing the need to pre-synthesize aryl halides[5].

Step-by-Step Methodology:

• Preparation: Inside a glovebox, add 4-Nitro-2-(trifluoromethyl)pyridine (0.50 mmol), Pd(acac)₂ (5 mol%), BrettPhos (15 mol%), and anhydrous K₃PO₄ (1.50 mmol) to a Schlenk tube.

• Amine Addition: If the amine is a solid (0.60 mmol), add it to the tube. If it is a liquid, add it via a microsyringe after adding the solvent.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (2.0 mL). Seal the tube.

• Reaction: Heat the reaction mixture at 130 °C for 24 hours.

• Workup & Purification: Cool to room temperature, dilute with dichloromethane, filter through Celite, concentrate, and purify via silica gel chromatography.

Experimental Workflow

Step-by-step experimental workflow for denitrative cross-coupling under inert conditions.

References

• Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones , MDPI. 3

• Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes , ACS Catalysis. 1

• Buchwald-Hartwig Amination of Nitroarenes , PubMed (Angewandte Chemie). 5

• The Suzuki-Miyaura Coupling of Nitroarenes , PubMed (JACS). 2

• The Suzuki-Miyaura Coupling of Nitroarenes , Organic Chemistry Portal. 6

• The Suzuki–Miyaura Coupling of Nitroarenes , Journal of the American Chemical Society. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Suzuki-Miyaura Coupling of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buchwald-Hartwig Amination of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Suzuki-Miyaura Coupling of Nitroarenes [organic-chemistry.org]

Preparation of trifluoromethylated pyridine derivatives from 4-Nitro-2-(trifluoromethyl)pyridine

Application Note & Protocol

Topic: Preparation of Trifluoromethylated Pyridine Derivatives from 4-Nitro-2-(trifluoromethyl)pyridine

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of a Versatile Building Block

The incorporation of a trifluoromethyl (CF3) group into heterocyclic scaffolds is a cornerstone of modern medicinal and agrochemical design.[1][2] This is due to the profound effects the CF3 group has on a molecule's physicochemical properties, such as increasing lipophilicity, improving metabolic stability, and modulating pKa.[1] When combined with the pyridine ring, a privileged structure in countless bioactive compounds, the resulting trifluoromethylpyridine (TFMP) motif offers a powerful tool for lead optimization.[2][3][4]

This guide focuses on 4-Nitro-2-(trifluoromethyl)pyridine as a highly activated and versatile precursor for a wide range of 4-substituted-2-(trifluoromethyl)pyridine derivatives. The unique electronic arrangement of this starting material makes it an ideal substrate for nucleophilic aromatic substitution (SNAr), enabling efficient and regioselective access to diverse chemical libraries. We will explore the underlying chemical principles, provide a detailed experimental protocol for a representative transformation, and discuss the broad synthetic scope of this valuable intermediate.

Part 1: The Chemistry of a Highly Activated System

The exceptional reactivity of 4-Nitro-2-(trifluoromethyl)pyridine in SNAr reactions stems from the synergistic electron-withdrawing effects of its substituents and the pyridine ring nitrogen.

• Trifluoromethyl Group (-CF3): As a potent electron-withdrawing group (Hammett constant σ_p = 0.54), it significantly lowers the electron density of the pyridine ring through a strong inductive effect.[1]

• Nitro Group (-NO2): This is one of the strongest electron-withdrawing groups, deactivating the ring towards electrophilic attack but strongly activating it for nucleophilic attack, especially when positioned para (at C4) or ortho (at C2) to the site of substitution.

• Pyridine Nitrogen: The inherent electronegativity of the nitrogen atom reduces the aromatic system's electron density compared to benzene, making it more susceptible to nucleophilic attack.

This convergence of electronic effects renders the C4 position exceptionally electrophilic. A nucleophile's attack at this position generates a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this complex is delocalized across the aromatic system and, crucially, onto the oxygen atoms of the nitro group and the electronegative pyridine nitrogen, providing substantial stabilization that lowers the activation energy of the reaction.[5][6][7]

The general mechanism is an addition-elimination sequence where the nitro group serves as an excellent leaving group upon re-aromatization.

Caption: SNAr mechanism on 4-Nitro-2-(trifluoromethyl)pyridine.

Part 2: Synthetic Scope and Applications

The high reactivity of the C4 position allows for the displacement of the nitro group by a wide variety of nucleophiles. This flexibility enables the synthesis of libraries of derivatives with tailored properties for drug discovery and agrochemical development. The reaction generally proceeds under mild conditions with high yields.

Table 1: Representative Transformations of 4-Nitro-2-(trifluoromethyl)pyridine

Nucleophile Class	Example Reagent	Base	Solvent	Typical Conditions	Product Class
O-Nucleophiles	Phenol	K₂CO₃	DMF	80 - 100 °C	4-Aryloxy Pyridines
N-Nucleophiles	Morpholine	DIPEA	CH₃CN	Reflux	4-Amino Pyridines
N-Nucleophiles	Aniline	K₂CO₃	DMSO	100 - 120 °C	4-(Arylamino) Pyridines
S-Nucleophiles	Thiophenol	Cs₂CO₃	NMP	60 - 80 °C	4-(Arylthio) Pyridines

Part 3: Detailed Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-Morpholino-2-(trifluoromethyl)pyridine , a representative example of the SNAr reaction with an N-nucleophile.

Workflow Overview

Caption: General experimental workflow for synthesis.

Protocol: Synthesis of 4-Morpholino-2-(trifluoromethyl)pyridine

1. Safety Precautions:

• 4-Nitro-2-(trifluoromethyl)pyridine is a potential irritant. Handle with appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated fume hood.

• Solvents like acetonitrile are flammable and toxic. Avoid ignition sources and inhalation.

• Morpholine is corrosive and flammable. Handle with care.

2. Materials & Equipment:

• 4-Nitro-2-(trifluoromethyl)pyridine (1.0 eq)

• Morpholine (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask with stir bar

• Condenser and heating mantle with temperature control

• Nitrogen or Argon line for inert atmosphere

• TLC plates (silica), Ethyl Acetate, Hexanes

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

3. Step-by-Step Procedure:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-Nitro-2-(trifluoromethyl)pyridine (e.g., 1.0 g, 5.2 mmol, 1.0 eq).

• Reagent Addition: Add anhydrous acetonitrile (20 mL) to dissolve the starting material. Follow with the addition of morpholine (0.54 mL, 6.2 mmol, 1.2 eq) and DIPEA (1.36 mL, 7.8 mmol, 1.5 eq).

• Reaction Conditions: Equip the flask with a condenser, place it under an inert atmosphere (N₂ or Ar), and heat the mixture to reflux (approx. 82 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical TLC system would be 30% Ethyl Acetate in Hexanes. The starting material is more polar than the product. The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure using a rotary evaporator to remove the acetonitrile.

• Extraction: Redissolve the residue in Ethyl Acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate to dryness to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of Ethyl Acetate in Hexanes (e.g., starting from 5% and increasing to 30%) to afford the pure 4-Morpholino-2-(trifluoromethyl)pyridine as a solid.

Part 4: Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient reaction time or temperature. Base is weak or has degraded.	Extend the reaction time. Ensure the temperature is at reflux. Use a fresh bottle of DIPEA or consider a stronger, non-nucleophilic base.
Low Yield	Product is partially soluble in the aqueous layer. Incomplete extraction.	Perform an additional extraction of the combined aqueous layers with Ethyl Acetate. Ensure thorough mixing during extraction.
Impure Product after Column	Co-eluting impurities.	Adjust the polarity of the eluent system for chromatography (e.g., use Dichloromethane/Methanol). Consider recrystallization as an alternative purification method.

Conclusion

4-Nitro-2-(trifluoromethyl)pyridine is a powerful and efficient building block for accessing a wide array of 4-substituted pyridine derivatives. Its high degree of activation towards nucleophilic aromatic substitution allows for reliable and high-yielding transformations with a diverse set of nucleophiles under generally mild conditions. This makes it an invaluable tool for researchers in medicinal chemistry and materials science for the rapid generation of novel molecular entities with potentially enhanced biological activity and optimized physicochemical properties.

References

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. [Link]

• Research Outreach. (2023). Trifluoromethylpyridine: Its chemistry and applications. [Link]

• ResearchGate. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 4. researchgate.net [researchgate.net]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4-Nitro-2-(trifluoromethyl)pyridine Functionalization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering synthetic roadblocks when working with 4-Nitro-2-(trifluoromethyl)pyridine .

On paper, this scaffold is a highly electrophilic system. The synergistic electron-withdrawing effects of the pyridine nitrogen, the C2-trifluoromethyl (-CF3) group, and the C4-nitro (-NO2) group theoretically prime the C4 position for facile Nucleophilic Aromatic Substitution (SNAr)[1]. However, in practice, this molecule is a double-edged sword. Severe steric hindrance and competing mechanistic pathways often derail standard protocols.

This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to help you overcome these synthetic bottlenecks.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why do my SNAr reactions at the C4 position stall when using bulky nucleophiles?

The Problem: You are attempting to displace the C4-NO2 group with a bulky nucleophile (e.g., piperidine derivatives, Buchwald-type secondary amines, or large alkoxides) using standard conditions (THF/MeCN, RT to 60 °C), but you observe low conversion or recovered starting material.

Causality & Expert Insight: While the C4-NO2 group is an excellent leaving group and the intermediate Meisenheimer σ-complex is thermodynamically stabilized, SNAr is highly sensitive to the kinetic trajectory of the incoming nucleophile. Bulky nucleophiles experience severe van der Waals repulsion from the adjacent C3 and C5 protons[2]. Furthermore, the bulky C2-CF3 group exerts a "buttressing effect," compressing the C3 proton toward the C4 reaction center[3]. This effectively narrows the Bürgi-Dunitz-like attack angle required to reach the transition state, raising the activation energy barrier beyond what standard heating can overcome.

Self-Validating Protocol: Microwave-Assisted High-Temperature SNAr To overcome this kinetic barrier, thermal energy must be drastically increased in a solvent that maximizes nucleophilicity.

• Reagents: 4-Nitro-2-(trifluoromethyl)pyridine (1.0 equiv), Bulky Amine (1.5–2.0 equiv), Cs₂CO₃ (2.0 equiv).

• Solvent Selection: Anhydrous DMSO or NMP (0.2 M). Causality: Polar aprotic solvents poorly solvate anions, stripping the solvation shell from the nucleophile to increase its effective reactivity while simultaneously stabilizing the highly charged Meisenheimer transition state.

• Execution: Seal the mixture in a microwave vial under an argon atmosphere. Irradiate at 120 °C for 30–45 minutes.

• Validation Step: Monitor via LC-MS. The disappearance of the starting material (m/z 192) and the appearance of the product mass (Target Mass = 192 - 46 [NO₂] + Nucleophile Mass) confirms successful SNAr.

FAQ 2: I am attempting C-H functionalization at the C3 position, but I observe zero conversion. How can I force this reaction?

The Problem: You are trying to functionalize the C3 position via Directed ortho-Metalation (DoM) or transition-metal-catalyzed C-H activation, but the reaction fails completely.

Causality & Expert Insight: The C3 position is physically "sandwiched" between the large -CF3 group (van der Waals radius ~2.7 Å) and the -NO2 group. This creates an impenetrable steric shield, preventing the approach of bulky transition-metal catalysts (e.g., Ir/Pd complexes) or the hexameric/tetrameric aggregates of organolithium bases required for DoM[1].

Self-Validating Protocol: Reductive Directing Group Strategy Do not fight thermodynamics. Instead of direct C3 functionalization on the sterically congested nitro-pyridine, alter the steric environment first.

• Steric Relief (Reduction): Reduce the C4-NO2 to a C4-NH₂ using Pd/C (10 mol%) and H₂ (1 atm balloon) in MeOH at room temperature for 2 hours. The resulting amine is significantly smaller and alters the electronic landscape.

• Directing Group Installation: Convert the -NH₂ to a pivalamide (-NHPiv) using pivaloyl chloride and Et₃N. The carbonyl oxygen of the pivalamide acts as an excellent, sterically tunable directing group.

• Functionalization: Treat with n-BuLi (2.2 equiv) at -78 °C in anhydrous THF for 1 hour, followed by your desired electrophile (e.g., iodine or a borate ester).

• Validation Step: Run a crude ¹H-NMR. The disappearance of the C3 proton doublet (typically around ~8.0 ppm in the starting material) and the retention of the C5/C6 protons confirms regioselective C3 functionalization.

FAQ 3: When using strong bases, my nitro group stays intact, but the nucleophile adds to the C3 or C5 position. What went wrong?

The Problem: LC-MS shows a mass corresponding to [M + Nu - H]. The nitro group was not displaced.

Causality & Expert Insight: You have inadvertently triggered Oxidative Nucleophilic Substitution of Hydrogen (ONSH)[4]. When steric hindrance at C4 prevents the standard SNAr addition-elimination pathway, highly basic conditions (e.g., LiHMDS) deprotonate the amine nucleophile. This highly reactive species then attacks the less sterically hindered C3 or C5 position to form a stable σ-complex. If an oxidant (even trace atmospheric oxygen) is present, this complex is rapidly oxidized, rearomatizing the ring while retaining the original nitro group[4].

Solution: To favor SNAr over ONSH, avoid ultra-strong bases like LiHMDS. Use weaker, non-nucleophilic bases (like DIPEA) and rigorously degas your solvents (via freeze-pump-thaw) to remove oxygen, effectively shutting down the ONSH oxidation pathway.

Quantitative Data: Effect of Nucleophile Sterics on SNAr Yields

The table below summarizes the impact of steric bulk on reaction efficiency and the necessity of optimized conditions.

Nucleophile Type	Example	Steric Demand	Standard SNAr Yield(THF, 60°C, 24h)	Microwave SNAr Yield(DMSO, 120°C, 30m)	Primary Byproduct Observed
Primary Amine	n-Butylamine	Low	>90%	>95%	None
Secondary Amine	Piperidine	Moderate	45%	88%	Unreacted Starting Material
Bulky Sec. Amine	Diisopropylamine	High	<5%	65%	ONSH Adduct (if O₂ present)
Bulky Alkoxide	KOtBu	Very High	0%	15% (Decomp.)	Ring degradation / Tars

Mechanistic & Workflow Visualizations

Troubleshooting workflow for 4-Nitro-2-(trifluoromethyl)pyridine functionalization.

Mechanistic divergence between SNAr (C4) and ONSH (C3/C5) pathways based on reaction conditions.

References

• Predicting Regioselectivity in Nucleophilic Aromatic Substitution ACS Public
• Amination of Nitro-Substituted Heteroarenes by Nucleophilic Substitution of Hydrogen Organic Letters - ACS Public
• Nitropyridines, Their Synthesis and Reactions ResearchG
• Synthesis and Derivatization of 3-Perfluoroalkyl-Substituted 7-Azaindoles Thieme Connect

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Regioselective Substitution of 4-Nitro-2-(trifluoromethyl)pyridine

Welcome to the Advanced Technical Support Center. As researchers and drug development professionals, you are likely leveraging 4-nitro-2-(trifluoromethyl)pyridine as a privileged scaffold for pharmaceutical synthesis. While the electron-deficient nature of this pyridine ring makes it an excellent electrophile, the interplay between the strongly electron-withdrawing C4-nitro and C2-trifluoromethyl groups often leads to unpredictable regioselectivity.

This guide is engineered to provide mechanistic clarity, troubleshoot common deviations, and establish self-validating protocols for your workflows.

Part 1: Mechanistic Causality & Regioselectivity Principles

To control regioselectivity, we must first understand the thermodynamic and kinetic landscape of the molecule. The C4 position is primed for Nucleophilic Aromatic Substitution (SNAr) due to the excellent leaving group ability of the nitrite anion (-NO2). However, the C6 position is sterically unhindered and highly activated by the adjacent ring nitrogen.

When a nucleophile is introduced, it often attacks the C6 position kinetically, forming a transient Meisenheimer complex. If an oxidant is present (even atmospheric O2), this complex undergoes1 [1], permanently trapping the byproduct. Conversely, providing sufficient thermal energy allows the kinetic C6-adduct to revert, funneling the reaction toward the irreversible, thermodynamic displacement of the C4-nitro group. Furthermore, the hydrogen bond basicity of your chosen solvent plays a critical role in stabilizing these transition states [2].

Part 2: Troubleshooting Guide & FAQs

Q1: I am trying to synthesize a 4-amino-2-(trifluoromethyl)pyridine derivative, but my NMR shows substitution at the C6 position. How do I fix this? A1: You are observing an ONSH side reaction. The amine is attacking the less hindered C6 position kinetically. To shift the equilibrium to the thermodynamic C4-SNAr product, you must alter the reaction environment:

• Exclude Oxygen: Degas your solvents thoroughly. ONSH requires an electron acceptor (often atmospheric O2) to rearomatize the ring.

• Increase Temperature: Higher temperatures (e.g., 80°C in DMF) provide the activation energy required to reverse the kinetic C6 Meisenheimer complex, driving the reaction toward the irreversible elimination of the nitro group at C4.

• Solvent Choice: Switch to a solvent with lower hydrogen bond basicity, or use anhydrous DMSO to preferentially stabilize the C4 transition state[2].

Q2: When using thiols (R-SH) as nucleophiles, I am getting a mixture of the desired C4-thioether and a 4-amino reduction byproduct. Why? A2: Thiols are easily oxidized and can act as single-electron transfer (SET) reducing agents. The highly electron-deficient nitro group acts as an electron acceptor, leading to the reduction of -NO2 to -NH2 rather than substitution.

• Solution: Pre-form the thiolate anion using a strong, non-nucleophilic base (e.g., NaH) before adding the pyridine substrate. Run the reaction at lower temperatures (-20°C to 0°C) to kinetically favor the polar SNAr pathway over the SET reduction pathway.

Q3: My C4-etherification with alkoxides is yielding a carboxylic acid byproduct. What is happening? A3: While the -CF3 group is generally robust, hard nucleophiles like hydroxide (formed from adventitious water in basic conditions) can attack the highly electrophilic C2 carbon. This initiates a sequential elimination of fluoride ions (HF), driving the irreversible hydrolysis of the trifluoromethyl group into a picolinic acid derivative.

• Solution: Ensure strictly anhydrous conditions. Use dry solvents and alcohol-free alkoxide bases (e.g., generating the alkoxide in situ with NaH in THF) rather than commercial alkoxide solutions that may have absorbed atmospheric moisture.

Part 3: Quantitative Data & Condition Optimization

The following table synthesizes field-proven parameters for directing regioselectivity based on the nucleophile class.

Nucleophile Type	Preferred Solvent	Base / Additive	Temp (°C)	Primary Pathway	Regioselectivity (C4:C6)
Primary Amines	DMF or NMP	K2CO3	60–80	C4-SNAr	> 95:5
Secondary Amines	THF or MeCN	Et3N or DIPEA	25–60	C4-SNAr	90:10
Alkoxides (RO⁻)	THF (Anhydrous)	NaH (Pre-formed)	0–25	C4-SNAr	> 99:1
Thiols (RS⁻)	DMF (Degassed)	Cs2CO3	-20–0	C4-SNAr	85:15 (Minimizes SET)
Anilines (ArNH2)	DMSO	LiHMDS	25	C6-ONSH	5:95 (ONSH favored)

Part 4: Self-Validating Experimental Protocols

Every protocol must be a self-validating system. The following methodologies embed causality checks directly into the workflow so you can verify the chemical logic at each step.

Protocol A: Regioselective C4-Amination (Thermodynamically Controlled)

• Preparation: Charge a flame-dried Schlenk flask with 4-nitro-2-(trifluoromethyl)pyridine (1.0 equiv) and anhydrous K2CO3 (2.0 equiv).

• Atmosphere Control: Evacuate and backfill the flask with nitrogen three times. Add anhydrous, degassed DMF (0.2 M).

  • Causality Check: Degassing removes O2, effectively shutting down the oxidative C6-ONSH pathway.

• Nucleophile Addition: Add the primary amine nucleophile (1.1 equiv) dropwise at room temperature.

• Thermal Activation: Heat the reaction mixture to 80°C for 4–6 hours.

  • Causality Check: Monitor by TLC/LCMS. If the C6-adduct appears early, continuous heating will reverse this kinetic intermediate and drive the accumulation of the thermodynamic C4-product.

• Workup: Cool to room temperature, quench with ice water, and extract with EtOAc. Wash the organic layer extensively with 5% aqueous LiCl to remove residual DMF.

Protocol B: Regioselective C4-Etherification (Kinetically Controlled SNAr)

• Alkoxide Generation: In a separate flame-dried flask, dissolve the alcohol (1.05 equiv) in anhydrous THF (0.3 M) and cool to 0°C.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 1.1 equiv) in portions. Stir for 30 minutes until H2 gas evolution ceases.

  • Causality Check: Pre-forming the alkoxide ensures no unreacted base (or adventitious hydroxide) is present to hydrolyze the sensitive -CF3 group later in the reaction.

• Electrophile Addition: Slowly add a solution of 4-nitro-2-(trifluoromethyl)pyridine (1.0 equiv) in THF dropwise to the alkoxide at 0°C.

• Reaction: Stir at 0°C for 1 hour, then allow it to warm to room temperature.

• Quench: Quench strictly with saturated aqueous NH4Cl.

  • Causality Check: Using a mild buffer instead of water neutralizes excess alkoxide immediately, preventing late-stage -CF3 degradation during the workup.

Part 5: Mechanistic Pathway Visualization

Mechanistic divergence in 4-Nitro-2-(trifluoromethyl)pyridine reactions.

References

• Title: Amination of Nitro-Substituted Heteroarenes by Nucleophilic Substitution of Hydrogen Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Selective and Scalable Perfluoroarylation of Nitroalkanes Source: PMC - National Institutes of Health (NIH) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Scale-up purification challenges for 4-Nitro-2-(trifluoromethyl)pyridine in bulk synthesis

System Overview & Chemical Context

4-Nitro-2-(trifluoromethyl)pyridine (CAS: 951627-69-3)[1] is a highly valuable, yet notoriously unstable, electrophilic building block used in the bulk synthesis of active pharmaceutical ingredients (APIs), including RAF inhibitors and TRPV1 antagonists[2]. The compound features a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group (Hammett constant σp​=0.54 )[3] and a pyridine nitrogen that synergistically deplete electron density from the C4 position. During scale-up from bench to pilot plant, the purification of this intermediate is fraught with thermal hazards[4], volatility issues, and extreme susceptibility to nucleophilic aromatic substitution ( SN​Ar ).

Troubleshooting & FAQs

Q1: Why does our product degrade into 4-hydroxy-2-(trifluoromethyl)pyridine during aqueous workup?

The Causality: The C4 position is highly activated by both the −CF3​ group and the pyridine ring[3]. This renders the nitro group an excellent leaving group for SN​Ar . If the aqueous workup exceeds pH 7, hydroxide ions ( OH− ) rapidly attack the C4 position, forming a Meisenheimer complex and subsequently displacing the nitrite ion ( NO2−​ ). The Solution: Always quench the nitration mixture into ice-cold water and maintain a strictly acidic to neutral pH (pH 4–6) during extraction. Use weak buffering agents like NaHCO3​ cautiously, and completely avoid strong bases like NaOH or KOH .

Mechanistic pathway of base-catalyzed SNAr degradation during workup.

Q2: We experience significant yield loss and darkening of the mixture during solvent removal. Is the compound volatile or decomposing?

The Causality: It is a combination of both. Fluorinated pyridines exhibit high vapor pressures, leading to co-distillation with solvents. Furthermore, nitroaromatics are prone to severe exothermic decomposition[4]. Differential Scanning Calorimetry (DSC) of similar nitro-compounds shows decomposition onset temperatures ( Tonset​ ) as low as 150°C, with massive energy release (>500 J/g)[5]. Prolonged heating at scale during solvent evaporation triggers localized thermal degradation. The Solution: Perform solvent swaps under high vacuum at jacket temperatures not exceeding 35°C. Do not evaporate to dryness; instead, concentrate to a minimum stirrable volume and perform a solvent swap directly into the crystallization matrix.

Q3: At pilot scale, our crystallization fails and the product "oils out" (liquid-liquid phase separation). How do we force nucleation?

The Causality: "Oiling out" occurs when the compound's solubility curve crosses the binodal curve before the spinodal curve, causing the solute to separate as a dense liquid phase rather than a solid crystal. This is a common physical chemistry challenge with highly lipophilic CF3​ -containing compounds in biphasic solvent mixtures. The Solution: Shift from a purely cooling crystallization to an anti-solvent crystallization. Use Ethyl Acetate (EtOAc) as the good solvent and Heptane as the anti-solvent. Seed the mixture at the metastable zone width (MZW) boundary to bypass the liquid-liquid phase separation region entirely.

Self-Validating Experimental Protocol: Anti-Solvent Crystallization

To ensure high purity and prevent thermal degradation or oiling out, follow this validated scale-up protocol for the isolation of 4-Nitro-2-(trifluoromethyl)pyridine.

Step 1: Vacuum Concentration & Solvent Swap

• Transfer the neutralized organic extract (in EtOAc) to a glass-lined reactor.

• Apply high vacuum (20–50 mbar) and set the jacket temperature ( Tjacket​ ) to a maximum of 35°C.

• Concentrate the mixture until the volume reaches 4 L/kg of theoretical yield. Self-Validation Checkpoint: Perform an in-process Karl Fischer (KF) titration. The water content must be <0.1% w/w to prevent hydrolysis during the subsequent heating step.

Step 2: Anti-Solvent Addition

• Adjust the internal temperature to 40°C.

• Slowly dose Heptane (anti-solvent) over 2 hours until the EtOAc:Heptane volumetric ratio reaches 1:3. Maintain an agitation speed that ensures rapid micro-mixing to prevent local supersaturation spikes.

Step 3: Seeding and Nucleation

• Cool the reactor linearly to 15°C over 1 hour.

• Introduce 1 wt% of pure crystalline 4-Nitro-2-(trifluoromethyl)pyridine seeds. Self-Validation Checkpoint: Pause the cooling profile for 30 minutes. Visually confirm (via sight glass or PAT probe) the presence of a persistent, growing seed bed. If the seeds dissolve, the system is undersaturated; if it turns cloudy without distinct crystals, it has oiled out.

Step 4: Isolation and Drying

• Cool the suspension linearly to -5°C over 4 hours to maximize yield.

• Filter the slurry via a Nutsche filter dryer. Wash the cake with 2 L/kg of pre-chilled Heptane (-5°C).

• Dry the product under vacuum (10 mbar) at 25°C for 12 hours.

Workflow for the safe scale-up purification of 4-Nitro-2-(trifluoromethyl)pyridine.

Quantitative Process Data

The following table summarizes critical physicochemical parameters to monitor during scale-up:

Parameter	Value	Implication for Scale-Up
DSC Tonset​	~160 °C	Exothermic decomposition risk; keep process T<40∘C [5].
Decomposition Energy ( ΔH )	> 500 J/g	High severity of thermal runaway; requires strict cooling capacity[5].
Solubility in EtOAc (20°C)	> 300 mg/mL	EtOAc is an excellent extraction and primary solvent.
Solubility in Heptane (0°C)	< 5 mg/mL	Heptane is the ideal anti-solvent for high-yield recovery.
Hydrolysis Rate (pH 9, 25°C)	t1/2​≈2 hours	Strict requirement for acidic/neutral workup to prevent API loss.

References

• Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients Source: NIH / PMC URL: [Link]

• Title: Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline... Source: ACS Organic Process Research & Development URL: [Link]

• Title: Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry Source: UNICAM / ACS URL: [Link]

• Title: Process Development and Multikilogram-Scale Synthesis of a TRPV1 Antagonist: N4-[4-(Trifluoromethyl)pyridin-2-yl]pyridine-2,3,4-triamine Acetate Source: ACS Organic Process Research & Development URL: [Link]

Sources

• 1. 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

Reference Data & Comparative Studies

Reactivity Comparison: 4-Nitro-2-(trifluoromethyl)pyridine vs 4-nitropyridine

Executive Summary

Pyridine scaffolds are foundational to modern pharmacophores, and their late-stage functionalization frequently relies on Nucleophilic Aromatic Substitution (SNAr). While the 4-nitropyridine core is a classic and reliable electrophile, the introduction of a trifluoromethyl (-CF3) group at the 2-position fundamentally rewrites its electronic landscape.

This guide provides an objective, data-supported comparison between 4-Nitro-2-(trifluoromethyl)pyridine and 4-nitropyridine , detailing the causality behind their reactivity differences. By understanding the profound impact of the -CF3 group on the Lowest Unoccupied Molecular Orbital (LUMO), researchers can optimize synthetic routes, lower activation energy barriers, and design more efficient drug development workflows.

Mechanistic Causality: The Electronic Influence of -CF3

In SNAr reactions, the rate-determining step is the initial nucleophilic attack on the aromatic ring, which disrupts aromaticity to form an anionic intermediate known as the Meisenheimer complex[1]. The stability of this complex directly dictates the reaction rate.

• 4-Nitropyridine: The pyridine nitrogen acts as an electron sink, withdrawing electron density via inductive (-I) and resonance (-M) effects. Coupled with the highly electron-withdrawing nitro group at the 4-position, the ring is sufficiently activated for nucleophilic attack[2]. However, the activation barrier remains moderate, often requiring elevated temperatures or strong bases to drive the reaction forward with weaker nucleophiles[3].

• 4-Nitro-2-(trifluoromethyl)pyridine: The addition of the -CF3 group ortho to the pyridine nitrogen introduces a severe inductive electron-withdrawing effect (-I). This creates a "dual-EWG" (Electron Withdrawing Group) system. The -CF3 group drastically lowers the LUMO energy of the pyridine ring, making it hyper-electrophilic. When a nucleophile attacks, the resulting negative charge in the Meisenheimer complex is hyper-stabilized by the synergistic pull of the nitro group, the pyridine nitrogen, and the -CF3 group. Consequently, the activation energy barrier plummets, allowing SNAr to proceed rapidly at ambient temperatures[4].

SNAr mechanism highlighting Meisenheimer complex stabilization.

Quantitative Reactivity Profile

The structural differences manifest in distinct kinetic and thermodynamic behaviors. The table below summarizes the comparative reactivity metrics based on standard SNAr displacement of the nitro group using secondary amines[5],[6].

Property	4-Nitropyridine	4-Nitro-2-(trifluoromethyl)pyridine
LUMO Energy Level	Moderate (Activated)	Extremely Low (Hyper-activated)
Typical SNAr Half-Life (RT)	12 to 48 Hours	15 Minutes to 2 Hours
Required Thermal Conditions	60°C to 80°C (Reflux)	0°C to 25°C (Ambient)
Optimal Base for SNAr	K₂CO₃, Cs₂CO₃, NaH	DIPEA, TEA (Mild organic bases)
Preferred Solvent	DMF, DMSO (Polar Aprotic)	DCM, THF, MeCN
Regioselectivity	C4 (Nitro displacement)	C4 (Nitro displacement)
Risk of Ring Degradation	Low	Moderate (if strong bases are used)

Self-Validating Experimental Protocols: SNAr Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every step includes a visual or analytical cue that confirms the mechanistic causality of the reaction.

Comparative experimental workflow for nucleophilic aromatic substitution.

Protocol: C4-Amination via Nitro Displacement (using Morpholine)

Step 1: Reagent Preparation & Solvation

• Action: Dissolve 1.0 equivalent of the nitropyridine derivative in an anhydrous solvent. Use DMF (0.2 M) for 4-nitropyridine, and DCM (0.2 M) for 4-nitro-2-(trifluoromethyl)pyridine.

• Causality: DMF provides the high-boiling, highly polar environment needed to stabilize the transition state for the less reactive 4-nitropyridine at 80°C. DCM is sufficient for the CF3-derivative, preventing solvent-induced degradation of the hyper-electrophilic ring at room temperature.

• Self-Validation: Complete dissolution yields a pale yellow solution. Any insolubility indicates moisture or degraded starting material, which will stall the kinetics.

Step 2: Nucleophile and Base Addition

• Action: Add 1.2 equivalents of morpholine. For 4-nitropyridine, add 2.0 eq of K₂CO₃ . For the CF3-derivative, add 1.5 eq of DIPEA .

• Causality: The CF3-derivative requires a non-nucleophilic, mild base (DIPEA) to scavenge protons without competing for ring attack. 4-nitropyridine requires the stronger thermodynamic driving force of K₂CO₃.

• Self-Validation: Upon base addition, the solution will immediately deepen in color (often shifting to a vibrant orange/red). This chromic shift is the physical manifestation of the Meisenheimer complex forming in real-time.

Step 3: Incubation and Kinetic Monitoring

• Action: Stir the CF3-derivative at 20°C (RT) for 1-2 hours . Heat the 4-nitropyridine reaction to 80°C for 12-24 hours . Monitor both via TLC (Hexanes/EtOAc 1:1) and LC-MS.

• Causality: The lowered activation energy of the CF3-derivative allows for rapid ambient conversion. Heating it would risk polymerization or multi-substitution.

• Self-Validation:

  • TLC: The displacement of the nitro group removes a strong chromophore. The starting material spot will disappear, and a new, highly polar (lower Rf) spot will appear.

  • LC-MS: The mass spectrum will definitively validate the mechanism by showing the loss of the nitro group and the addition of the amine: a shift from [M+H]+ to [M−NO2​+Morpholine+H]+ .

Step 4: Quench and Isolation

• Action: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer 3x with EtOAc. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Causality: NH₄Cl provides a mild acidic quench that neutralizes the base (stopping the reaction) without protonating the newly formed basic aminopyridine product, ensuring it partitions into the organic layer.

• Self-Validation: If the aqueous layer is tested with Griess reagent, it will turn pink/magenta, confirming the presence of the displaced nitrite ( NO2−​ ) leaving group, closing the mechanistic loop.

Strategic Applications in Drug Development

Choosing between these two scaffolds dictates the downstream synthetic strategy:

• 4-Nitropyridine: Ideal for early-stage scaffold building where harsh conditions (heat, strong bases) will not affect other sensitive functional groups. It is a highly stable, cost-effective starting material for synthesizing standard kinase inhibitors.

• 4-Nitro-2-(trifluoromethyl)pyridine: The reagent of choice for late-stage functionalization . Because it reacts rapidly at room temperature under mild conditions, it can be conjugated to complex, delicate biological molecules (like peptides or highly functionalized APIs) without risking the degradation of sensitive moieties (e.g., esters, epoxides, or chiral centers)[1]. Furthermore, the retained -CF3 group drastically improves the lipophilicity and metabolic stability of the final drug candidate.

References

• Amination of Nitro-Substituted Heteroarenes by Nucleophilic Substitution of Hydrogen Source: ChemRxiv URL:[Link]

• Nucleophilic displacements in substituted pyridine N-oxides. Part III. The light-catalysed reaction between 4-nitropyridine 1-oxide and piperidine in ethanol Source: Journal of the Chemical Society B: Physical Organic (RSC Publishing) URL:[Link]

• Nucleophilic Aromatic Substitution Reaction of Nitroarenes with Alkyl- or Arylthio Groups in Dimethyl Sulfoxide by Means of Cesium Carbonate Source: ResearchGate URL:[Link]

Sources

• 1. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 2. Nucleophilic displacements in substituted pyridine N-oxides. Part III. The light-catalysed reaction between 4-nitropyridine 1-oxide and piperidine in ethanol - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Fluorodenitration of some mildly activated nitro-compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Reducing Agents for the Synthesis of 4-Amino-2-(trifluoromethyl)pyridine

Introduction & Mechanistic Challenges

The conversion of 4-nitro-2-(trifluoromethyl)pyridine to 4-amino-2-(trifluoromethyl)pyridine is a pivotal transformation in organic synthesis. This specific amine is a critical building block in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of RAF kinase inhibitors used in targeted cancer therapies, as well as in advanced agrochemicals[1].

While the reduction of an aromatic nitro group to an amine is a cornerstone of synthetic chemistry[2], the presence of the trifluoromethyl (–CF₃) group fundamentally alters the substrate's electronic landscape. The synergistic electron-withdrawing effects of the –NO₂ and –CF₃ groups severely lower the lowest unoccupied molecular orbital (LUMO) of the pyridine ring. Consequently, the heterocycle becomes highly susceptible to undesired side reactions under standard reducing conditions, including hydrodefluorination (C–F bond cleavage) or complete saturation of the pyridine ring[3].

Selecting the appropriate reducing agent requires a delicate balance: driving the intermediate nitroso and hydroxylamine species fully to the primary amine, while preserving the integrity of the fluorinated heterocycle.

Caption: Mechanistic pathway of nitro reduction and potential side reactions.

Comparative Analysis of Reducing Agents

To provide a definitive guide for process optimization, we evaluate three classical methodologies: Catalytic Hydrogenation, the Béchamp Reduction, and Tin(II) Chloride reduction[4].

A. Catalytic Hydrogenation (H₂ + Pd/C)

Causality & Performance: Hydrogenation over palladium on carbon is highly atom-economical and leaves no heavy metal waste[4]. The reaction proceeds via the sequential addition of surface-bound hydrogen across the N–O bonds. However, the electron-deficient nature of the –CF₃ substituted pyridine increases the residence time of partially reduced intermediates on the catalyst surface. If pushed with high hydrogen pressure or elevated temperatures, the catalyst will initiate hydrodefluorination[3]. Best For: Early-stage discovery where rapid, clean conversions are needed and trace defluorinated byproducts can be removed via chromatography.

B. Béchamp Reduction (Fe + Acetic Acid)

Causality & Performance: Iron powder in mildly acidic media operates via a single-electron transfer (SET) mechanism[5]. Because this reduction relies on localized electron transfer rather than surface-bound hydrogen insertion, it is exceptionally chemoselective. The –CF₃ group and the pyridine π-system remain entirely unaffected. Best For: Scale-up and process chemistry. It provides the highest functional group tolerance, though it requires managing iron oxide sludge during the downstream workup.

C. Tin(II) Chloride (SnCl₂)

Causality & Performance: SnCl₂ acts as both a Lewis acid and a reducing agent. It coordinates directly to the oxygen atoms of the nitro group, facilitating a highly localized reduction[4]. This eliminates any risk of pyridine ring saturation. Best For: Small-scale syntheses where absolute chemoselectivity is paramount, provided that heavy metal waste disposal is not a limiting factor.

Quantitative Performance Comparison

Reducing Agent	Typical Yield	Reaction Time	Chemoselectivity (CF₃ Tolerance)	Scalability	Environmental Impact
H₂ + 10% Pd/C	75–85%	2–4 h	Moderate (Risk of defluorination)	Excellent	Low (Greenest)
Fe / AcOH	85–95%	4–6 h	High	Moderate (Sludge issues)	High (Iron waste)
SnCl₂ / EtOH	90–98%	1–2 h	Very High	Poor	Very High (Toxic Sn)

Self-Validating Experimental Protocols

As a self-validating system, every protocol described below includes built-in analytical checkpoints. These ensure the reaction is proceeding via the correct mechanistic pathway before the scientist moves to the next operational step.

Protocol 1: Béchamp Reduction (Optimal for Scale-Up)

Caption: Step-by-step workflow for the Béchamp reduction of 4-nitro-2-(trifluoromethyl)pyridine.

Step 1: Dissolution In a 500 mL round-bottom flask, dissolve 4-nitro-2-(trifluoromethyl)pyridine (10.0 g, 52 mmol) in a mixture of Ethanol (150 mL) and Glacial Acetic Acid (50 mL). Causality: The mixed solvent system ensures complete substrate solubility while providing the necessary proton source to drive the reduction[5].

Step 2: Iron Addition Heat the solution to 60°C. Add Iron powder (14.5 g, 260 mmol, 5.0 equiv.) portionwise over 30 minutes. Causality: The reduction is highly exothermic. Portionwise addition controls the single-electron transfer rate, preventing thermal runaway and minimizing the formation of dimeric azo-byproducts.

Step 3: Validation Point (In-Process Control) After 4 hours of stirring, sample the reaction. Perform TLC (Hexane:EtOAc 3:1). Validation: The UV-active starting material spot (R_f ~0.6) must be completely absent, replaced by a highly fluorescent product spot (R_f ~0.2). Confirm via LC-MS (Target: [M+H]⁺ = 163).

Step 4: Filtration Filter the hot reaction mixture through a tightly packed pad of Celite. Wash the pad with hot ethanol (50 mL). Causality: Iron oxide byproducts form a fine, gelatinous sludge that will instantly clog standard filter paper; Celite provides the necessary porous matrix for efficient phase separation.

Step 5: Aqueous Workup Concentrate the filtrate under reduced pressure to remove the ethanol. Dilute the remaining acidic residue with Ethyl Acetate (200 mL) and slowly add saturated aqueous NaHCO₃ until the aqueous layer reaches pH 8. Causality: The product is a basic amine. Neutralization ensures it is completely deprotonated (free base form) for efficient extraction into the organic phase.

Step 6: Isolation Separate the organic layer, wash with brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate to yield 4-amino-2-(trifluoromethyl)pyridine as a pale yellow solid.

Protocol 2: Catalytic Hydrogenation (Optimal for Atom Economy)

Step 1: Setup In a high-pressure Parr flask, dissolve the substrate (5.0 g, 26 mmol) in Methanol (100 mL). Add 10% Palladium on Carbon (0.5 g, 10 wt%). Causality: Methanol is a polar protic solvent that stabilizes the polar transition states during hydrogen addition, accelerating the reduction[4].

Step 2: Reaction Purge the vessel with N₂ (3x), then with H₂ (3x). Pressurize to 30 psi H₂ and stir vigorously at room temperature. Causality: Keeping the hydrogen pressure relatively low (30 psi) and the temperature at ambient conditions mitigates the risk of C–F bond cleavage[3].

Step 3: Validation Point Monitor H₂ uptake. Once uptake ceases (typically 2–3 hours), vent the vessel and check LC-MS. Validation: Ensure no over-reduced piperidine mass ([M+H]⁺ = 169) or defluorinated mass is present. The sole peak should correspond to [M+H]⁺ = 163.

Step 4: Workup & Isolation Filter the mixture through Celite under a blanket of N₂. Evaporate the filtrate to yield the product. Safety Causality: Dry Pd/C is highly pyrophoric when exposed to oxygen in the presence of methanol vapors. The nitrogen blanket prevents spontaneous ignition.

Conclusion

For the conversion of 4-nitro-2-(trifluoromethyl)pyridine to its corresponding amine, the Béchamp Reduction (Fe/AcOH) remains the most robust and chemoselective method for scale-up, completely avoiding the defluorination risks associated with transition-metal catalysis. However, for early-stage discovery where throughput and atom economy are prioritized, Catalytic Hydrogenation (Pd/C) is highly effective provided that hydrogen pressure and reaction times are strictly controlled.

Sources

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• 3. Bis(cyclooctadiene)nickel(0)-catalyzed exhaustive C(sp2)–X and C(sp3)–F hydrodehalogenation and deuterodefluorination of pyridines and arenes with a broad substrate scope - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

GC-MS fragmentation pattern analysis of 4-Nitro-2-(trifluoromethyl)pyridine

GC-MS Structural Elucidation of 4-Nitro-2-(trifluoromethyl)pyridine: A Comparative Guide to Ionization Strategies

Executive Summary & Structural Significance

The trifluoromethylpyridine (TFMP) scaffold is a highly privileged pharmacophore in modern drug development and agrochemical design[1]. Compounds containing this moiety exhibit enhanced lipophilicity, metabolic stability, and target binding affinity. 4-Nitro-2-(trifluoromethyl)pyridine (CAS: 951627-69-3)[2] serves as a critical intermediate in synthesizing these active pharmaceutical ingredients. However, differentiating TFMP regioisomers and confirming structural integrity during synthesis requires rigorous analytical profiling. While LC-MS is ubiquitous for final polar drugs, Gas Chromatography-Mass Spectrometry (GC-MS) remains the definitive technique for volatile heterocyclic intermediates due to its unparalleled chromatographic resolution and library-matchable fragmentation fingerprints[3].

The Analytical Challenge: EI vs. PCI Ionization

When analyzing nitroaromatics via GC-MS, the choice of ionization mode is the most critical experimental parameter. This guide objectively compares the performance of standard 70 eV Electron Ionization (EI) against Positive Chemical Ionization (PCI) for this specific compound.

• Electron Ionization (EI) : Operates via high-energy electron bombardment. For 4-Nitro-2-(trifluoromethyl)pyridine, EI provides a rich, diagnostic fragmentation pattern. However, the highly labile nature of the C-NO 2​ bond often results in a nearly absent molecular ion (M +∙ ), which can complicate the identification of true unknowns[4].

• Positive Chemical Ionization (PCI) : Utilizes a reagent gas (e.g., methane or ammonia) to facilitate soft proton transfer. PCI suppresses extensive fragmentation, yielding a robust protonated molecule [M+H] + , which perfectly complements EI data.

Table 1: Comparative Mass Spectral Data for 4-Nitro-2-(trifluoromethyl)pyridine (Nominal MW = 192 Da)

m/z	Ion Assignment	EI Relative Abundance	PCI Relative Abundance	Diagnostic Significance
193	[M+H] +	Not Observed	100% (Base Peak)	Confirms the intact molecular weight of the intermediate.
192	M +∙	< 5%	Not Observed	Intact radical cation; heavily depleted in EI due to instability.
162	[M - NO] +	10 - 15%	Not Observed	Indicates a nitro-to-nitrite rearrangement prior to cleavage.
146	[M - NO 2​ ] +	100% (Base Peak)	< 10%	Primary cleavage product; confirms the presence of the nitro group.
127	[M - NO 2​ F] +∙	35 - 50%	Not Observed	Secondary degradation confirming a fluorinated substituent.
77	[M - NO 2​ CF 3​ ] +∙	20 - 30%	Not Observed	Represents the bare, highly unsaturated pyridine core.
69	[CF 3​ ] +	45 - 60%	Not Observed	Direct structural evidence of the trifluoromethyl moiety.

Mechanistic Causality of EI Fragmentation

Understanding the why behind the spectrum is essential for structural validation. In 4-Nitro-2-(trifluoromethyl)pyridine, the nitro group at position 4 and the CF 3​ group at position 2 are meta to each other, precluding any ortho-effect interactions (such as the facile loss of OH ∙ seen in ortho-nitrotoluenes).

• Primary Cleavage : The electron-withdrawing nature of both substituents leaves the pyridine ring highly electron-deficient. Upon 70 eV ionization, the weakest bond—the C-N bond connecting the nitro group—cleaves instantly, expelling a neutral NO 2​ radical (-46 Da) to form the highly stable[C 6​ H 3​ F 3​ N] + cation at m/z 146.

• Secondary Cleavage : The m/z 146 ion undergoes further degradation driven by the stability of the departing neutral species. It expels a fluorine radical (-19 Da) to yield m/z 127, or ejects the entire CF 3​ radical (-69 Da) to leave the bare pyridine core at m/z 77.

• Heterolytic Cleavage : A competing pathway involves the direct heterolytic cleavage of the C-CF 3​ bond from the molecular ion, yielding the highly stable[CF 3​ ] + cation at m/z 69[4].

Fragmentation Pathway Visualization

Figure 1: Proposed 70 eV EI-MS fragmentation pathway for 4-Nitro-2-(trifluoromethyl)pyridine.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following GC-MS protocol incorporates built-in validation steps to prevent false positives and carryover.

Phase 1: System Suitability and Source Tuning

• Rationale : The [CF 3​ ] + fragment appears at m/z 69. The standard GC-MS tuning compound, Perfluorotributylamine (PFTBA), also generates a massive m/z 69 base peak.

• Action : Perform a standard autotune. Critical Step: Before initiating the sequence, monitor the air/water background. Ensure the calibration valve is fully sealed and the residual m/z 69 background is <0.5% of the total ion current. Failure to do so will artificially inflate the m/z 69 abundance in your sample spectra, skewing structural interpretation.

Phase 2: Sample Preparation

• Rationale : Protic solvents (like methanol) can cause transesterification or degradation of activated pyridines in the hot injection port.

• Action : Dissolve 4-Nitro-2-(trifluoromethyl)pyridine in anhydrous, GC-grade ethyl acetate to a final concentration of 20 µg/mL.

Phase 3: Chromatographic Separation

• Column : 5% diphenyl / 95% dimethyl polysiloxane (e.g., DB-5MS or Rxi-5Sil MS, 30m × 0.25mm × 0.25µm).

• Carrier Gas : Ultra-high purity Helium (99.999%) at a constant flow of 1.2 mL/min.

• Inlet : 250°C, Split ratio 20:1.

• Oven Program : 70°C (hold 1 min), ramp at 20°C/min to 280°C (hold 4 min).

• Validation : Inject a pure ethyl acetate blank immediately prior to the sample. The baseline must show no peaks >3x the signal-to-noise ratio at the expected retention time to rule out column bleed or carryover.

Phase 4: Mass Spectrometric Acquisition

• Temperatures : Transfer Line 280°C; Ion Source 230°C; Quadrupole 150°C.

• Acquisition : Full scan mode from m/z 40 to 350. Set the solvent delay to 2.5 minutes to protect the filament from the ethyl acetate front.

References

• Zheng, Z., & Dai, A. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. URL:[Link]

• ResearchGate. (2026). Combined Gas Chromatography–Mass Spectrometry, Gas Chromatography–Infrared, and Computational Approach to Differentiate Constitutional Isomers of Methylpyridine Derivatives. ResearchGate. URL: [Link]

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• 2. 4-Nitro-2-(trifluoromethyl)pyridine/CAS:951627-69-3-HXCHEM [hxchem.net]
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• 4. pdf.benchchem.com [pdf.benchchem.com]

Strategic Divergence in Pyridine Scaffolds: 4-Nitro-2-(trifluoromethyl)pyridine vs. 2-Chloro-4-nitropyridine

In the synthesis of highly functionalized pyridines for medicinal chemistry, the choice of electrophilic building block dictates the efficiency, scalability, and purity of the final active pharmaceutical ingredient (API). Two prominently utilized scaffolds—2-chloro-4-nitropyridine and 4-nitro-2-(trifluoromethyl)pyridine —offer distinct reactivity profiles. While both feature a highly activated C4-nitro group, their C2-substituents fundamentally alter their behavior in Nucleophilic Aromatic Substitution (SNAr) and downstream transformations.

This guide objectively compares these two building blocks, detailing the causality behind their reactivity, regioselectivity challenges, and providing self-validating experimental protocols for drug development professionals.

Mechanistic Divergence: Dual vs. Single Electrophilic Sites

The fundamental difference between these two scaffolds lies in the nature of their C2 substituent and its ability to act as a leaving group.

2-Chloro-4-nitropyridine: The Dual Electrophile

In 2-chloro-4-nitropyridine, both the C2-chloride and the C4-nitro group are competent leaving groups. The nitro group is highly electron-withdrawing, but upon nucleophilic attack, the resulting Meisenheimer complex is deeply stabilized by the para-pyridine nitrogen. The nitrite anion (NO2-) is an exceptional leaving group, often superior to chloride.

• Hard Nucleophiles: With hard oxygen nucleophiles, the C4-nitro group is highly labile. For instance, treatment with sodium ethoxide selectively displaces the nitro group to yield 1[1]. Similarly, hydroxide selectively displaces the nitro group to yield 2[2].

• Competing Pathways: However, with amine nucleophiles and strong bases (e.g., LiHMDS), the reaction can be plagued by competing 3 at the C3 position, which can outcompete standard SNAr pathways[3].

4-Nitro-2-(trifluoromethyl)pyridine: Absolute Regiocontrol

The CF3 analog eliminates this ambiguity. The trifluoromethyl group provides powerful electron-withdrawing activation ( σI​ = 0.39) to the pyridine ring, supercharging the electrophilicity of the C4 position. Crucially, CF3 possesses no leaving group ability under standard conditions. This funnels all nucleophilic attack exclusively to the C4-nitro group, ensuring absolute regiocontrol and preventing ONSH side reactions.

Divergent nucleophilic aromatic substitution pathways for 2-chloro vs 2-trifluoromethyl nitropyridines.

Quantitative Data: Reactivity & Selectivity Profiles

The table below summarizes the expected performance of both building blocks across various standard medicinal chemistry transformations.

Substrate	Nucleophile / Reagent	Primary Reaction Site	Competing Pathways	Typical Yield
2-Chloro-4-nitropyridine	Alkoxides (e.g., NaOEt)	C4 (NO2 displacement)	C2 displacement (minor)	80–90%
2-Chloro-4-nitropyridine	Amines + Strong Base	C3 (ONSH)	C2/C4 SNAr	Variable (ONSH dominant)
2-Chloro-4-nitropyridine	H2, Pd/C (Reduction)	Nitro reduction to NH2	Dehalogenation of C2-Cl	40–60% (Mixture)
4-Nitro-2-(CF3)pyridine	Amines / Alkoxides	C4 (NO2 displacement)	None (Absolute Regiocontrol)	>90%
4-Nitro-2-(CF3)pyridine	H2, Pd/C (Reduction)	Nitro reduction to NH2	None	>95%

Self-Validating Experimental Protocols

The following workflows demonstrate how to harness the reactivity of these scaffolds. The protocols are designed as self-validating systems, where visual cues and thermodynamic controls confirm mechanistic success.

Standardized experimental workflow for regioselective nucleophilic aromatic substitution.

Protocol A: Regioselective C4-Amination of 4-Nitro-2-(trifluoromethyl)pyridine

Causality: The CF3 group provides such strong electronic activation that heating is unnecessary. Operating at room temperature prevents degradation while ensuring complete displacement of the labile nitro group.

• Preparation: Dissolve 4-nitro-2-(trifluoromethyl)pyridine (1.0 equiv) in anhydrous DMF (0.2 M) under a nitrogen atmosphere.

• Base Addition: Add anhydrous K2CO3 (2.0 equiv). Note: K2CO3 acts as a mild, non-nucleophilic acid scavenger. Avoiding stronger bases prevents unwanted side reactions.

• Nucleophile Addition: Add the amine nucleophile (e.g., morpholine, 1.2 equiv) dropwise at room temperature.

• Self-Validation (Monitoring): The reaction mixture will immediately shift to a deep yellow/orange color, indicating the formation of the Meisenheimer complex. Stir for 2–4 hours. The fading of this intense color signifies rearomatization and the expulsion of the nitrite leaving group.

• Workup: Pour the mixture into ice water to precipitate the 4-amino-2-(trifluoromethyl)pyridine derivative. Filter and dry under vacuum.

Protocol B: Chemoselective C4-Alkoxylation of 2-Chloro-4-nitropyridine

Causality: To selectively displace the nitro group over the chloride, strict temperature control is required. Alkoxides are hard nucleophiles that preferentially attack the highly oxidized C4 position.

• Preparation: Charge a flame-dried flask with 2-chloro-4-nitropyridine (1.0 equiv) and anhydrous ethanol (0.2 M).

• Thermodynamic Control: Cool the solution strictly to 0 °C using an ice bath. Note: Elevated temperatures will lead to competitive displacement of the C2-chloride, resulting in complex mixtures.

• Nucleophile Addition: Add a freshly prepared solution of sodium ethoxide (1.05 equiv) dropwise over 15 minutes.

• Monitoring: Stir at 0 °C for 1.5 hours. Monitor by TLC (Hexanes/EtOAc). The highly activated C4-nitro group acts as an excellent leaving group, driven by the thermodynamic stability of the expelled nitrite anion.

• Workup: Quench with saturated aqueous NH4Cl to neutralize any remaining ethoxide. Extract with EtOAc, wash with brine, and concentrate to yield 2-chloro-4-ethoxypyridine.

References

• 3 - Organic Letters (ACS Publications) 2.1 - Journal of Medicinal Chemistry (PMC) 3.2 - Organic Letters (ACS Publications)

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• 3. pubs.acs.org [pubs.acs.org]

Synergistic Electron-Withdrawing Effects in 4-Nitro-2-(trifluoromethyl)pyridine Derivatives: A Comparative Guide

Executive Summary & Theoretical Framework

In the realm of medicinal chemistry and agrochemical development, the late-stage functionalization of heteroaromatic rings is a cornerstone of drug design. 4-Nitro-2-(trifluoromethyl)pyridine (CAS: 951627-69-3 / 147149-97-1) represents a highly specialized, electron-deficient scaffold[1][2]. As an Application Scientist, I frequently evaluate how substituent electronics dictate reaction pathways. This guide objectively compares the electron-withdrawing effects of the trifluoromethyl (–CF₃) and nitro (–NO₂) groups on the pyridine core, contrasting its performance in Nucleophilic Aromatic Substitution (SₙAr) against standard alternatives.

Mechanistic Causality: The Synergistic Pull

Unlike electrophilic aromatic substitution, SₙAr requires an electron-poor aromatic ring to be attacked by an electron-rich nucleophile[3]. The reactivity of 4-nitro-2-(trifluoromethyl)pyridine is driven by a trifecta of electron-withdrawing forces that drastically lower the lowest unoccupied molecular orbital (LUMO) of the ring:

• The Pyridine Nitrogen: Acts as an intrinsic electron sink. Pyridines are exceptionally reactive when substituted in the ortho or para positions because the negative charge developed during the transition state is effectively delocalized onto the electronegative nitrogen atom[4].

• The –CF₃ Group (ortho): Exerts a profound inductive effect (–I) due to the high electronegativity of its three fluorine atoms. It pulls electron density away from the ring framework without providing any counteracting resonance donation.

• The –NO₂ Group (para): Exerts both strong inductive (–I) and powerful resonance (–M) effects. In SₙAr, intermediate carbanions are stabilized by electron-withdrawing substituents like –NO₂[3]. Furthermore, the nitro group serves as an exceptional leaving group. The classic "element effect" in SₙAr demonstrates that leaving group ability follows the order F > NO₂ > Cl ≈ Br > I, making the nitro group highly labile under nucleophilic attack[5].

While recent isotopic fractionation studies suggest many SₙAr reactions on heterocycles proceed via a concerted mechanism, the presence of a strongly electron-withdrawing nitro group is one of the few structural features capable of stabilizing a discrete, stepwise Meisenheimer complex[6].

Logical flow of the SₙAr mechanism in electron-deficient pyridine derivatives.

Comparative Performance Data

To understand the superiority and specific utility of the 4-nitro-2-(trifluoromethyl)pyridine scaffold, we must benchmark it against alternative pyridine derivatives. The presence of dual electron-withdrawing groups (EWGs) dramatically alters regioselectivity and reaction kinetics.

Scaffold	EWG Configuration	Primary SₙAr Site	Relative SₙAr Rate	Primary Leaving Group
4-Nitro-2-(trifluoromethyl)pyridine	–NO₂ (para), –CF₃ (ortho)	C4	Exceptionally High	–NO₂
2-Chloro-4-nitropyridine	–NO₂ (para), –Cl (ortho)	C2 or C4	High	–Cl or –NO₂ (Mixture)
4-Nitropyridine	–NO₂ (para)	C4	Moderate	–NO₂
2-(Trifluoromethyl)pyridine	–CF₃ (ortho)	N/A	Very Low	Hydride (Chichibabin)

Causality of Performance: The –CF₃ group in the ortho position prevents the competitive displacement that plagues di-halogenated or halogen-nitro mixed pyridines. Because the –CF₃ group cannot act as a leaving group under standard SₙAr conditions, nucleophilic attack is highly regioselective for the C4 position. This results in clean, high-yield conversions to products like 2-(trifluoromethyl)pyridin-4-amine without the need for complex chromatographic separations[7].

Experimental Workflow: Self-Validating SₙAr Kinetic Assay

To empirically validate the synergistic electron-withdrawing effects, researchers can employ a UV-Vis spectrophotometric kinetic assay. This protocol uses piperidine as the nucleophile to displace the nitro group, generating a quantifiable chromophore.

Step-by-step experimental workflow for SₙAr kinetic validation.

Step-by-Step Methodology

• Reagent Preparation: Prepare a 0.1 mM solution of 4-nitro-2-(trifluoromethyl)pyridine in anhydrous methanol. Separately, prepare a 10 mM solution of piperidine in methanol.

  • Causality: Methanol is chosen because it effectively solvates and stabilizes the polar transition state. The 100-fold stoichiometric excess of piperidine ensures pseudo-first-order kinetics, simplifying the extraction of the rate constant[5].

• Baseline Establishment: Transfer 2.5 mL of the substrate solution to a temperature-controlled quartz cuvette (25°C). Blank the UV-Vis spectrophotometer and scan from 200–500 nm to identify the λmax​ of the starting material.

• Reaction Initiation: Inject 0.5 mL of the piperidine solution into the cuvette. Rapidly mix via inversion (ensure dead-time is < 5 seconds to capture early kinetic data).

• Kinetic Monitoring: Monitor the exponential decay of the substrate's absorbance peak and the concurrent rise of the product peak (which will be red-shifted due to the new amine substitution) at 1-second intervals for 10 minutes.

• Data Validation (Self-Validating Step): Plot ln(At​−A∞​) versus time. A strictly linear plot intrinsically validates the experiment; it confirms pseudo-first-order kinetics and proves the reaction is not bottlenecked by nucleophile depletion or off-target side-reactions. The slope of this line equals the observed rate constant ( kobs​ ).

By comparing the kobs​ of this substrate against 4-nitropyridine under identical conditions, the quantitative acceleration provided by the ortho-CF₃ group's inductive pull becomes mathematically evident.

References

• ChemicalBook. "4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3". 1

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism". 3

• Harvard DASH. "Concerted nucleophilic aromatic substitutions".6

• Chemsrc. "147149-97-1_4-Nitro-2-(trifluoromethyl)pyridine 1-oxide". 2

• Wikipedia. "Nucleophilic aromatic substitution". 4

• Chemsrc. "2-(Trifluoromethyl)pyridin-4-amine | CAS#:147149-98-2". 7

• PubMed Central (NIH). "Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions".5

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• 1. 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3 [chemicalbook.com]
• 2. 147149-97-1_CAS号:147149-97-1_4-Nitro-2-(trifluoromethyl)pyridine 1-oxide - 化源网 [chemsrc.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dash.harvard.edu [dash.harvard.edu]
• 7. 2-(Trifluoromethyl)pyridin-4-amine | CAS#:147149-98-2 | Chemsrc [chemsrc.com]

LC-MS/MS Method Development and Validation for 4-Nitro-2-(trifluoromethyl)pyridine and its Amine Metabolite: A Comparative Guide

Introduction and Analytical Challenges

4-Nitro-2-(trifluoromethyl)pyridine (CAS 951627-69-3)[1] is a highly reactive, electron-deficient structural motif frequently utilized as an intermediate in the synthesis of novel agrochemicals and pharmaceuticals. In biological matrices, nitroaromatic compounds are rapidly metabolized by hepatic nitroreductases. The primary in vivo metabolic pathway is the reduction of the nitro group to yield the highly polar basic metabolite, 2-(trifluoromethyl)pyridin-4-amine (CAS 147149-98-2)[2].

Accurate quantification of both the parent compound and its amine metabolite in plasma is critical for toxicokinetic (TK) and pharmacokinetic (PK) profiling. However, the physicochemical divergence between the lipophilic parent and the polar, basic metabolite presents a significant bioanalytical challenge.

In vivo nitroreduction pathway of 4-Nitro-2-(trifluoromethyl)pyridine.

Method Development Strategy: Causality and Comparison

As a Senior Application Scientist, developing a robust method requires moving beyond trial-and-error and exploiting the fundamental physicochemical properties of the analytes. To establish a self-validating system, we compared traditional, low-cost approaches against optimized, mechanism-driven techniques.

Sample Preparation: Protein Precipitation (PPT) vs. Mixed-Mode SPE (MCX)

• The Alternative (PPT): Adding 3 volumes of acetonitrile rapidly precipitates plasma proteins. However, it leaves high concentrations of endogenous glycerophosphocholines (phospholipids) in the supernatant. In the mass spectrometer source, these highly surface-active lipids outcompete the target analytes for charge droplets, leading to severe ion suppression.

• The Optimized Choice (MCX-SPE): Mixed-mode cation exchange (MCX) utilizes a sorbent containing both hydrophobic alkyl chains and strongly acidic sulfonic acid groups. Because the pyridine ring and the primary amine of the metabolite are basic (pKa ~ 4–6), acidifying the plasma with 2% formic acid protonates these nitrogens. The resulting cations bind tightly to the sulfonic acid groups via ionic interactions. This allows us to wash the sorbent aggressively with 100% methanol—stripping away all neutral lipids and phospholipids without eluting the analytes.

Chromatography: Why Biphenyl Outperforms C18

Standard C18 columns rely purely on hydrophobic dispersion forces, which often fail to adequately retain the polar amine metabolite. Instead, we selected a Biphenyl UHPLC column . The strongly electron-withdrawing trifluoromethyl group makes the pyridine ring highly electron-deficient ( π -acidic). The biphenyl stationary phase is electron-rich ( π -basic). This orthogonal π−π interaction provides superior retention and chromatographic resolution from early-eluting polar matrix components.

Comparative sample preparation workflow evaluating PPT versus MCX-SPE.

Comparative Performance Data

To prove the superiority of the optimized method, we evaluated the workflows against the stringent criteria set by the ICH M10 guideline on bioanalytical method validation [3], which serves as the harmonized standard adopted globally, including by the FDA[4].

Table 1: Matrix Effect and Recovery Comparison (Analyte: 2-TFMP-4-AM)

We compared Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) across both extraction methods to isolate the root cause of signal variance.

Extraction Method	Ionization Mode	Extraction Recovery (%)	Matrix Factor (IS-normalized)	Phospholipid Carryover
PPT	ESI+	92.5 ± 4.1	0.65 (Severe Suppression)	High
PPT	APCI+	90.1 ± 5.2	0.88 (Mild Suppression)	High
MCX-SPE	ESI+	88.4 ± 2.6	0.98 (No Suppression)	Non-detectable

Data Synthesis: While PPT yields a slightly higher absolute recovery, the unremoved phospholipids cause a 35% signal suppression (Matrix Factor = 0.65) in ESI+. Switching to APCI mitigates this suppression (MF = 0.88) because gas-phase ion-molecule reactions are less susceptible to surface-tension competition than ESI droplet evaporation. However, MCX-SPE combined with ESI+ provides the ultimate solution: near-perfect matrix factor (0.98) and zero phospholipid carryover, ensuring long-term column health and assay trustworthiness.

Table 2: ICH M10 Validation Summary (Optimized MCX-SPE / ESI+ Method)

Validation Parameter	4-Nitro-2-(trifluoromethyl)pyridine	2-(trifluoromethyl)pyridin-4-amine	ICH M10 Acceptance Criteria[3]
Calibration Range	1.0 – 1000 ng/mL	0.5 – 500 ng/mL	R² ≥ 0.99
LLOQ Accuracy / Precision	104.2% / 8.5% CV	98.7% / 11.2% CV	±20% / ≤20% CV
Intra-run Precision (QC)	3.1% – 6.4% CV	4.2% – 7.8% CV	≤15% CV
Inter-run Accuracy (QC)	96.5% – 102.1%	94.8% – 103.5%	±15% of nominal
Stability (Benchtop, 24h)	98.1%	99.4%	±15% of nominal

Detailed Experimental Protocol

This protocol is designed as a self-validating system; adherence to the specific pH adjustments ensures the ionic mechanisms function correctly.

Step 1: Reagent Preparation

• Mobile Phase A: 0.1% Formic acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• SPE Wash Buffer 1: 2% Formic acid in Water.

• SPE Elution Buffer: 5% Ammonium Hydroxide in Methanol (Prepare fresh daily to prevent ammonia evaporation).

Step 2: Sample Preparation Workflow (MCX-SPE)

• Pre-treatment: Aliquot 100 µL of plasma into a 96-well plate. Add 10 µL of Internal Standard working solution. Dilute with 100 µL of 2% Formic acid and vortex for 30 seconds. (Causality: Low pH disrupts protein binding and fully protonates the pyridine and amine nitrogens).

• Conditioning: Pass 1 mL Methanol, followed by 1 mL Water through the MCX cartridge (30 mg/1 mL).

• Loading: Load the pre-treated plasma sample at a flow rate of 1 mL/min.

• Washing (Critical Step): Wash with 1 mL of 2% Formic acid to remove acidic and neutral proteins. Follow with 1 mL of 100% Methanol. (Causality: The analytes are held by strong ionic bonds; the methanol wash safely strips away hydrophobic phospholipids).

• Elution: Elute the target analytes with 2 × 500 µL of 5% Ammonium Hydroxide in Methanol. (Causality: High pH deprotonates the analytes, neutralizing their charge and releasing them from the cation-exchange sorbent).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of 10% Acetonitrile in Water.

Step 3: LC-MS/MS Conditions

• Analytical Column: Biphenyl UHPLC column (2.1 × 50 mm, 1.7 µm).

• Gradient: 10% B hold for 0.5 min, ramp to 90% B over 3.0 min, hold for 1.0 min, return to 10% B. Flow rate: 0.4 mL/min.

• Mass Spectrometry: Positive ESI, Multiple Reaction Monitoring (MRM).

  • Parent:m/z 193.0 → m/z 147.0 (Corresponds to the loss of the NO₂ group).

  • Metabolite:m/z 163.0 → m/z 143.0 (Corresponds to the loss of HF from the trifluoromethyl group).

Sources

• 1. 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3 [chemicalbook.com]
• 2. 2-(Trifluoromethyl)pyridin-4-amine | CAS#:147149-98-2 | Chemsrc [chemsrc.com]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]

Safety & Regulatory Compliance

4-Nitro-2-(trifluoromethyl)pyridine proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, compliant, and scientifically grounded disposal protocol is just as critical as the synthesis or assay workflows themselves. 4-Nitro-2-(trifluoromethyl)pyridine (CAS: 951627-69-3) is a highly valuable building block frequently utilized in the development of CNS therapeutics, such as GlyT1 inhibitors for cognitive disorders [1][5]. However, its unique structural features—specifically the combination of a strongly electron-withdrawing nitro group and a stable trifluoromethyl group—demand specialized waste management strategies.

The following guide outlines the authoritative, step-by-step operational and disposal plan for handling this compound in a professional laboratory setting.

Structural Hazard Profiling & Causality

Before executing any disposal protocol, it is essential to understand why specific waste streams are required. The disposal fate of a molecule is dictated by its thermal decomposition products.

• The Nitro Group (-NO₂): Nitroaromatics possess inherent oxidative potential. While 4-Nitro-2-(trifluoromethyl)pyridine is generally stable under standard conditions, concentrated residues or exposure to strong reducing agents can lead to highly exothermic reactions.

• The Trifluoromethyl Group (-CF₃): The carbon-fluorine bond is exceptionally strong. Standard biological or mild chemical degradation pathways fail to cleave this bond. Furthermore, upon combustion, the -CF₃ group generates Hydrogen Fluoride (HF) gas , a highly toxic and corrosive byproduct.

Because of the HF generation risk, in-lab chemical neutralization or destruction is strictly prohibited and highly dangerous. The only compliant disposal method is high-temperature incineration (>1000°C) performed by a licensed facility equipped with alkaline flue gas scrubbers.

Table 1: Physicochemical & Hazard Summary

Parameter	Data / Classification	Operational Implication
Chemical Name	4-Nitro-2-(trifluoromethyl)pyridine	Ensure exact nomenclature on waste labels.
CAS Number	951627-69-3 [2]	Required for EHS tracking and manifests.
Molecular Formula	C₆H₃F₃N₂O₂	High F and N content dictates incineration parameters.
Primary Hazard	Irritant / Environmental Hazard	Requires handling inside a certified fume hood.
Combustion Byproducts	NOₓ, HF, CO, CO₂	Must be segregated into Halogenated Waste.

Waste Routing & Decision Logic

To prevent cross-contamination and ensure regulatory compliance (e.g., EPA/RCRA standards), waste containing 4-Nitro-2-(trifluoromethyl)pyridine must be routed correctly from the moment of generation.

Disposal routing workflow for fluorinated nitro-heterocycles.

Step-by-Step Methodology: Laboratory Waste Management

The following protocol must be integrated into your laboratory's Standard Operating Procedures (SOPs) for drug development workflows utilizing this intermediate.

Phase 1: Point-of-Generation Segregation

• Identify the Waste Stream: Any solvent, filtrate, or wash containing dissolved 4-Nitro-2-(trifluoromethyl)pyridine must be classified as Halogenated Organic Waste . Do not mix this with non-halogenated streams (like pure ethanol or hexane), as the presence of fluorine dictates the incineration method.

• Solid Waste Handling: Consumables (e.g., TLC plates, filter paper, empty reagent vials, and silica gel from chromatography) contaminated with the compound must be placed in a designated, puncture-resistant solid hazardous waste container.

Phase 2: Container Selection and Compatibility

• Select the Vessel: Use High-Density Polyethylene (HDPE) or glass carboys for liquid waste. Causality: These materials are chemically inert to the compound and most standard organic solvents used in its processing.

• Avoid Metals: Never use metal containers. Trace degradation of the compound or residual acids from reaction mixtures could react with the metal, potentially compromising the container's integrity.

• Secondary Containment: Place the primary waste container inside a secondary containment tray capable of holding 110% of the primary container's volume.

Phase 3: Labeling and Storage

• Immediate Labeling: Attach a hazardous waste tag the moment the first drop of waste is added to the container.

• Detailing Constituents: Clearly list "4-Nitro-2-(trifluoromethyl)pyridine" and all associated solvents (e.g., Dichloromethane, Ethyl Acetate) with their approximate percentages. Do not use abbreviations.

• Storage Conditions: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, away from direct sunlight, heat sources, and incompatible chemicals (e.g., strong bases or reducing agents).

Phase 4: EHS Transfer and Final Destruction

• Volume Limits: Do not fill liquid waste containers beyond 90% capacity to allow for vapor expansion.

• Initiate Transfer: Once full, or at the maximum time limit dictated by local regulations (e.g., 90 days), submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• Contractor Destruction: EHS will transfer the material to a licensed hazardous waste contractor. The contractor will perform high-temperature incineration. The alkaline scrubbers (utilizing NaOH or Ca(OH)₂) in the exhaust stacks will react with the evolved HF gas to form inert Calcium Fluoride (CaF₂) or Sodium Fluoride (NaF), safely preventing environmental contamination.

References

• NextSDS. (2023). 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE — Chemical Substance Information.
• ChemicalBook. (2023). 4-NITRO-2-(TRIFLUOROMETHYL) PYRIDINE | 951627-69-3.
• ChemSrc. (2025). 2-(Trifluoromethyl)pyridine | CAS#:368-48-9.
• ChemSrc. (2025). 147149-97-1_4-Nitro-2-(trifluoromethyl)pyridine 1-oxide.
• Google Patents. (n.d.). TWI289556B - Piperazine with or-substitution for GlyT1.